Ala-boroPro

Core Science & Biosynthesis

The Mechanism of Ala-boroPro in DPP-IV Inhibition: A Technical Guide

Abstract

Dipeptidyl peptidase-IV (DPP-IV), also known as CD26, is a serine protease that plays a critical role in various physiological processes, including glucose homeostasis and T-cell activation.[1][2] Its enzymatic activity involves the cleavage of N-terminal dipeptides from polypeptides, particularly those with a proline or alanine residue at the P1 position.[3][4] Ala-boroPro, a dipeptide analog containing a boronic acid moiety in place of the C-terminal carboxyl group of proline, has emerged as a potent and specific inhibitor of DPP-IV.[1][4] This technical guide provides an in-depth exploration of the mechanism of action of Ala-boroPro in DPP-IV inhibition, intended for researchers, scientists, and drug development professionals. We will delve into the molecular interactions governing this inhibition, present detailed experimental protocols for its characterization, and provide insights into the structural basis of its efficacy.

Dipeptidyl Peptidase-IV (DPP-IV): A Multifaceted Therapeutic Target

DPP-IV is a transmembrane glycoprotein that also exists in a soluble, catalytically active form in plasma.[2] Its primary enzymatic function is to cleave Xaa-Pro or Xaa-Ala dipeptides from the N-terminus of various bioactive peptides.[1][3] This cleavage leads to the inactivation or modulation of these peptides, thereby influencing a wide range of physiological responses.

Key substrates of DPP-IV include incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[3][5] By inactivating these hormones, DPP-IV plays a crucial role in regulating blood glucose levels, making it a validated therapeutic target for type 2 diabetes.[3][6] Beyond its role in glucose metabolism, DPP-IV is also expressed on the surface of various cells, including T-lymphocytes, where it is known as CD26.[1][4] On T-cells, DPP-IV is involved in signal transduction and activation, highlighting its importance in the immune system.[4][5]

The active site of DPP-IV contains a catalytic triad composed of Ser630, Asp708, and His740, which is characteristic of serine proteases.[7] The substrate specificity is largely determined by the S1 subsite, which accommodates the proline or alanine residue of the substrate.[8]

Ala-boroPro: A Potent Boronic Acid-Based Inhibitor

Ala-boroPro belongs to the class of dipeptide boronic acid inhibitors, which are among the most potent DPP-IV inhibitors discovered.[9][10] Its structure consists of an alanine residue at the P2 position and a proline analog with a boronic acid group (boroPro) at the P1 position.[1][4] This structural design allows Ala-boroPro to mimic the natural substrates of DPP-IV and bind to the active site with high affinity.

The key to Ala-boroPro's potent inhibitory activity lies in the unique chemical properties of the boronic acid moiety.[11] Boronic acids can form a reversible covalent bond with the catalytic serine residue (Ser630) in the active site of DPP-IV.[11][12] This interaction is a hallmark of its mechanism of action and will be discussed in detail in the following section.

The Core Mechanism: Reversible Covalent Inhibition

The inhibition of DPP-IV by Ala-boroPro is a multi-step process characterized by slow-binding kinetics.[1][4][13] This indicates that the final, most stable enzyme-inhibitor complex is not formed instantaneously. The process can be conceptualized as follows:

• Initial Non-covalent Binding: Ala-boroPro first binds to the active site of DPP-IV through non-covalent interactions, forming an initial enzyme-inhibitor complex (E·I). This initial binding is guided by the recognition of the dipeptide structure of Ala-boroPro by the enzyme's active site.

• Formation of a Tetrahedral Intermediate: The boron atom of the boronic acid moiety is electrophilic and is susceptible to nucleophilic attack by the hydroxyl group of the catalytic Ser630. This attack leads to the formation of a stable, tetrahedral intermediate.[14] This intermediate is a transition-state analog, mimicking the tetrahedral intermediate formed during the normal catalytic hydrolysis of a peptide bond.[9][15]

• Reversible Covalent Bond: The bond formed between the boron atom and the serine oxygen is a dative covalent bond, which is reversible.[16] This reversibility distinguishes it from irreversible inhibitors that permanently inactivate the enzyme. The equilibrium between the non-covalently bound state and the covalently bound state is heavily shifted towards the latter, resulting in potent inhibition.

The slow-binding nature of the inhibition is attributed to the conformational changes that may occur in either the enzyme or the inhibitor upon initial binding, leading to the formation of the final, stable covalent complex.[17][18]

Diagram of the Reversible Covalent Inhibition Mechanism:

Caption: Reversible covalent inhibition of DPP-IV by Ala-boroPro.

Experimental Protocols for Characterizing Ala-boroPro Inhibition

To thoroughly characterize the mechanism of action of Ala-boroPro, a series of biochemical and cell-based assays are essential. The following section provides detailed, step-by-step methodologies for key experiments.

Enzyme Kinetics: Determining Inhibitory Potency (IC₅₀ and Kᵢ)

Enzyme kinetic assays are fundamental to quantifying the inhibitory potency of Ala-boroPro. Due to its slow-binding nature, special considerations must be taken in the experimental design and data analysis.

Objective: To determine the IC₅₀ (half-maximal inhibitory concentration) and Kᵢ (inhibition constant) of Ala-boroPro against DPP-IV.

Materials:

• Human recombinant DPP-IV[19][20]

• Ala-boroPro

• Chromogenic or fluorogenic DPP-IV substrate (e.g., Gly-Pro-p-nitroanilide or Gly-Pro-aminomethylcoumarin (AMC))[20]

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• 96-well microplates

• Microplate reader

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of Ala-boroPro in a suitable solvent (e.g., DMSO).

  • Prepare a series of dilutions of Ala-boroPro in Assay Buffer.

  • Prepare a working solution of DPP-IV in Assay Buffer.

  • Prepare a working solution of the substrate in Assay Buffer.

• Assay Procedure (for IC₅₀ determination with pre-incubation):

  • To each well of a 96-well plate, add 25 µL of Assay Buffer.

  • Add 25 µL of the appropriate Ala-boroPro dilution or vehicle control.

  • Add 25 µL of the DPP-IV working solution to all wells except the blank. Add 25 µL of Assay Buffer to the blank wells.

  • Pre-incubate the plate at 37°C for a defined period (e.g., 30 minutes) to allow the inhibitor to reach equilibrium with the enzyme.[21]

  • Initiate the reaction by adding 25 µL of the substrate working solution to all wells.

  • Immediately measure the absorbance (for chromogenic substrates) or fluorescence (for fluorogenic substrates) over time using a microplate reader at 37°C.[20]

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each inhibitor concentration from the linear portion of the progress curves.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

For Kᵢ Determination and Characterization of Slow-Binding:

To accurately determine the Kᵢ for a slow-binding inhibitor, progress curve analysis is required.

• Assay Procedure:

  • Follow the same setup as the IC₅₀ assay, but without the pre-incubation step.

  • Initiate the reaction by adding the substrate and immediately start continuous monitoring of the product formation.

• Data Analysis:

  • The progress curves in the presence of a slow-binding inhibitor will be non-linear. Fit these curves to the appropriate equation for slow-binding inhibition to determine the apparent rate constant for the onset of inhibition (k_obs) at each inhibitor concentration.[17][22]

  • Plot k_obs versus the inhibitor concentration. The nature of this plot (linear or hyperbolic) will help elucidate the inhibition mechanism (one-step or two-step).[17][18]

  • From this plot, the individual rate constants (k_on, k_off, etc.) and the true Kᵢ can be calculated.[1][23]

Expected Results: Ala-boroPro is expected to be a potent inhibitor of DPP-IV with Kᵢ values in the nanomolar to picomolar range.[9] The progress curves will exhibit a time-dependent decrease in reaction rate, characteristic of slow-binding inhibition.

Diagram of the DPP-IV Inhibition Assay Workflow:

Caption: Workflow for DPP-IV enzyme kinetic inhibition assay.

X-ray Crystallography: Visualizing the Interaction

X-ray crystallography provides atomic-level detail of the interaction between Ala-boroPro and DPP-IV, confirming the covalent bond formation and identifying key binding interactions.

Objective: To determine the three-dimensional structure of the DPP-IV/Ala-boroPro complex.

General Methodology:

• Protein Expression and Purification: Express and purify human recombinant DPP-IV.[11]

• Crystallization: Co-crystallize DPP-IV with Ala-boroPro or soak pre-formed DPP-IV crystals with a solution containing the inhibitor.[9][11]

• Data Collection: Expose the crystals to a high-intensity X-ray beam and collect the diffraction data.

• Structure Determination and Refinement: Process the diffraction data to solve the phase problem and build an atomic model of the complex. Refine the model against the experimental data.[10]

Interpretation of the Crystal Structure:

The resulting crystal structure is expected to show the Ala-boroPro molecule bound in the active site of DPP-IV. Key features to analyze include:

• Covalent Bond: The electron density map should clearly show a covalent bond between the boron atom of Ala-boroPro and the side-chain oxygen of Ser630.[12]

• Tetrahedral Geometry: The boron atom will adopt a tetrahedral geometry upon binding to the serine.[12][15]

• Hydrogen Bonds: Identify hydrogen bonds between the inhibitor and active site residues, such as the catalytic triad (Ser630, Asp708, His740) and other residues in the S1 and S2 subsites (e.g., Glu205, Glu206, Tyr662).[8]

• Hydrophobic Interactions: Analyze the interactions of the alanine and proline analog moieties of the inhibitor with the hydrophobic pockets of the active site.

This structural information provides invaluable insights into the molecular basis of Ala-boroPro's potency and selectivity.

Cell-Based Assays: Assessing Functional Effects

Cell-based assays are crucial for understanding the physiological consequences of DPP-IV inhibition by Ala-boroPro, particularly in the context of T-cell function.

Objective: To evaluate the effect of Ala-boroPro on T-cell activation and cytokine production.

Materials:

• Human or murine T-cells (e.g., from peripheral blood mononuclear cells (PBMCs))

• Ala-boroPro

• T-cell activators (e.g., anti-CD3/CD28 antibodies, phorbol-12-myristate-13-acetate (PMA) and ionomycin)[5]

• Cell proliferation dye (e.g., CFSE or CellTrace™ Violet)

• ELISA kits for specific cytokines (e.g., IL-2, IFN-γ)[3]

• Flow cytometer

Protocol for T-cell Proliferation Assay:

• Cell Preparation: Isolate T-cells and label them with a cell proliferation dye according to the manufacturer's instructions.

• Cell Culture: Plate the labeled T-cells in a 96-well plate.

• Treatment: Add serial dilutions of Ala-boroPro or vehicle control to the wells.

• Stimulation: Add T-cell activators to stimulate proliferation.

• Incubation: Incubate the cells for 3-5 days at 37°C in a CO₂ incubator.

• Analysis: Harvest the cells and analyze the dye dilution by flow cytometry. The decrease in fluorescence intensity is proportional to the number of cell divisions.

Protocol for Cytokine Production Assay:

• Cell Culture and Treatment: Culture T-cells in the presence of Ala-boroPro and activators as described above.

• Supernatant Collection: After an appropriate incubation period (e.g., 24-48 hours), collect the cell culture supernatants.

• Cytokine Measurement: Measure the concentration of specific cytokines (e.g., IL-2, IFN-γ) in the supernatants using ELISA.[3][24]

Expected Results: Inhibition of DPP-IV on the surface of T-cells by Ala-boroPro can modulate T-cell activation.[13] Depending on the specific context and stimuli, this may lead to either an enhancement or a suppression of T-cell proliferation and cytokine production.[5][25]

Data Summary

The following table summarizes the key inhibitory parameters of boroPro-containing dipeptides against DPP-IV and related proteases. Note that while specific data for Ala-boroPro is less abundant in the cited literature than for Val-boroPro (Talabostat), the trends are expected to be similar.

Inhibitor	Target Enzyme	Kᵢ (nM)	IC₅₀ (nM)	Reference(s)
Ala-boroPro	DPP-IV	In the nanomolar range	-	[4][26]
Val-boroPro (Talabostat)	DPP-IV	0.18	26	[9][16]
Val-boroPro (Talabostat)	DPP8	1.5	-	[9]
Val-boroPro (Talabostat)	DPP9	0.76	-	[9]
Pro-boroPro	DPP-IV	In the nanomolar range	-	[4][26]

Conclusion

Ala-boroPro is a highly potent inhibitor of DPP-IV that operates through a sophisticated mechanism of reversible covalent inhibition. Its dipeptide structure allows for specific recognition by the enzyme's active site, while the boronic acid moiety forms a stable, yet reversible, covalent bond with the catalytic serine residue. This mode of action results in a prolonged and effective inhibition of DPP-IV's enzymatic activity. The experimental protocols detailed in this guide provide a robust framework for researchers to characterize the interaction of Ala-boroPro and other boronic acid-based inhibitors with DPP-IV, facilitating further research and drug development efforts targeting this important enzyme.

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• Identification of Selective and Potent Inhibitors of Fibroblast Activation Protein and Prolyl Oligopeptidase. Journal of Medicinal Chemistry.

• DPP4-inhibition reduces pro-inflammatory cytokine production by alpha-beta and gamma-delta T cells in vitro and in the biliary atresia mouse model. ResearchGate.

• Synthesis and Preclinical Evaluation of Novel 68Ga-labeled (R)-Pyrrolidin-2-yl-boronic acid-based PET Tracers for Fibroblast Activation Protein-targeted Cancer Imaging. ResearchGate.

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• Synthesis and Preclinical Evaluation of Novel 68 Ga-Labeled (R)-Pyrrolidin-2-yl-boronic Acid-Based PET Tracers for Fibroblast Activation Protein-Targeted Cancer Imaging. MDPI.

• Quantifying the Interactions between Biomolecules: Guidelines for Assay Design and Data Analysis. ACS Infectious Diseases.

• Crystal structure of human dipeptidyl peptidase IV in complex with a decapeptide reveals details on substrate specificity and tetrahedral intermediate formation. Protein Science.

• DPP4-inhibition reduces pro-inflammatory cytokine production by alpha-beta and gamma-delta T cells in vitro and in the biliary atresia mouse model. Scientific Reports.

• cis-2,5-Dicyanopyrrolidine Inhibitors of Dipeptidyl Peptidase IV: Synthesis and in Vitro, in Vivo, and X-ray Crystallographic Characterization. Journal of Medicinal Chemistry.

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• High-Throughput Crystallography Reveals Boron-Containing Inhibitors of a Penicillin-Binding Protein with Di- and Tricovalent Binding Modes. Journal of Medicinal Chemistry.

• Crystal structure of human dipeptidyl peptidase IV in complex with a decapeptide reveals details on substrate specificity and tetrahedral intermediate formation. PubMed.

• DPP (IV) Inhibitor Screening Assay Kit. Cayman Chemical.

• X-ray Crystallography Deciphers the Activity of Broad-Spectrum Boronic Acid β-Lactamase Inhibitors. ACS Medicinal Chemistry Letters.

• Rapid Determination of Kinetic Constants for Slow-Binding Inhibitors and Inactivators of Human Histone Deacetylase 8. MDPI.

• Sitagliptin (MK0431) Inhibition of Dipeptidyl Peptidase IV Decreases Nonobese Diabetic Mouse CD4+ T-Cell Migration Through Incretin-Dependent and -Independent Pathways. Diabetes.

• Inhibition of dipeptidyl aminopeptidase IV (DP-IV) by Xaa-boroPro dipeptides and use of these inhibitors to examine the role of DP-IV in T-cell function. PMC.

• Inhibition of dipeptidyl peptidase IV does not attenuate T cell activation in vitro. Diabetes.

• 2.4 A resolution crystal structure of the prototypical hormone-processing protease Kex2 in complex with an Ala-Lys-Arg boronic acid inhibitor. Biochemistry.

• Inhibition of Dipeptidyl Peptidase-4 by Flavonoids: Structure–Activity Relationship, Kinetics and Interaction Mechanism. Frontiers in Nutrition.

• Peptide–Boronic Acid Inhibitors of Flaviviral Proteases: Medicinal Chemistry and Structural Biology. ACS Infectious Diseases.

• LC-MS based assay method for DPP-IV inhibitor screening and substrate discovery. Analytical Methods.

• Design, synthesis and docking studies of novel dipeptidyl boronic acid proteasome inhibitors constructed from αα- and αβ-amino acids. Bioorganic & Medicinal Chemistry Letters.

• Inhibition of dipeptidyl aminopeptidase IV (DP-IV) by Xaa-boroPro dipeptides and use of these inhibitors to examine the role of DP-IV in T-cell function. PubMed.

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Decoding D-Ala-boroPro Specificity for Fibroblast Activation Protein (FAP): A Mechanistic and Preclinical Guide

Executive Summary

Fibroblast activation protein-alpha (FAP-α) has emerged as a premier target in oncology due to its high expression in the cancer-associated fibroblasts (CAFs) of over 90% of epithelial tumors, juxtaposed with its negligible expression in healthy adult tissues[1]. However, exploiting FAP therapeutically has historically been bottlenecked by the structural similarities it shares with other post-proline cleaving enzymes, namely the dipeptidyl peptidases (DPP4, DPP8, DPP9) and prolyl oligopeptidase (PREP)[2]. Off-target inhibition of DPP8/9 leads to severe dose-limiting toxicities, while DPP4 inhibition alters glucose metabolism and immune function[3].

The advent of D-Ala-boroPro -based inhibitors—specifically N -(pyridine-4-carbonyl)-D-Ala-boroPro (ARI-3099) and its radiotheranostic derivative PNT6555—represents a structural biology breakthrough. By leveraging unique stereochemical tolerances within the FAP active site, these molecules achieve >26,000-fold selectivity over DPP4 and >350-fold selectivity over PREP[1][2]. This whitepaper deconstructs the structural causality, quantitative selectivity, and self-validating experimental workflows required to study and develop D-Ala-boroPro-based FAP inhibitors.

The Structural Conundrum of Post-Proline Cleaving Enzymes

FAP is an atypical serine protease belonging to the S9B subfamily. It possesses a rare dual enzymatic capability: it acts as both a dipeptidyl peptidase (exopeptidase) and an endopeptidase, cleaving substrates at a post-proline bond[4].

• DPP4, DPP8, and DPP9 share FAP's exopeptidase activity but strictly require a free N-terminus on the substrate[3].

• PREP shares FAP's endopeptidase activity but lacks exopeptidase function[2].

Early boronic acid inhibitors, such as Val-boroPro (Talabostat), failed in clinical trials due to their inability to discriminate between these enzymes, leading to severe off-target toxicity[3].

Diagram 1: Enzymatic overlap among post-proline cleaving enzymes driving off-target toxicity.

Mechanistic Causality: How D-Ala-boroPro Achieves Specificity

The design of highly specific FAP inhibitors relies on a tripartite pharmacophore model, where each moiety is engineered to exclude a specific off-target enzyme family.

A. The P1 Warhead: Boronic Acid (boroPro)

The boronic acid group at the P1 position acts as a powerful electrophile that forms a reversible covalent bond with the catalytic serine (Ser624) in the FAP active site[5]. While highly potent, boroPro alone offers no selectivity, necessitating modifications at the P2 and N-terminal positions[2].

B. The P2 Position: D-Alanine Stereospecificity

The critical breakthrough in FAP specificity was the discovery that FAP's S2 pocket can tolerate a D-amino acid at the P2 position, whereas DPP4, DPP8, and DPP9 cannot[6]. While an N -acetyl-Gly-boroPro inhibitor exhibits a Ki​ of 23 nM for FAP but hits DPPs indiscriminately, substituting Gly with D-Alanine ( N -acetyl-D-Ala-boroPro) completely abolishes DPP cross-reactivity, albeit with a drop in FAP potency ( Ki​ ~350 nM)[6].

C. N-Terminal Capping: Pyridine-4-carbonyl

To restore FAP potency while excluding PREP (which shares FAP's endopeptidase activity), researchers added an N -terminal blocking group. The pyridine-4-carbonyl cap becomes protonated and forms a critical hydrogen bond with the Glu203 and Glu204 residues of FAP[5]. Because PREP lacks these specific glutamate residues, the pyridine-4-carbonyl cap effectively excludes PREP binding, yielding ARI-3099 ( N -(pyridine-4-carbonyl)-D-Ala-boroPro), which boasts an IC50​ of 36 nM for FAP and >350-fold selectivity over PREP[2][6].

Diagram 2: Tripartite pharmacophore model of D-Ala-boroPro demonstrating off-target exclusion logic.

Quantitative Selectivity Profile

The synergistic effect of the D-Ala substitution and the pyridine-4-carbonyl cap is best understood quantitatively. Table 1 summarizes the evolution of boronic acid-based FAP inhibitors.

Table 1: Comparative Binding Affinities and Selectivity of boroPro Inhibitors [1][2][6]

Compound	N-Terminal Cap	P2 Residue	FAP IC50​ / Ki​ (nM)	Selectivity (FAP vs. PREP)	Selectivity (FAP vs. DPP4)
Val-boroPro (Talabostat)	None (Free amine)	L-Val	1 - 5 nM	Poor (<10-fold)	Poor (Non-selective)
N -acetyl-Gly-boroPro	Acetyl	Gly	23 nM	Poor	Poor
N -acetyl-D-Ala-boroPro	Acetyl	D-Ala	350 - 2900 nM	Modest (~7.7-fold)	High
ARI-3099	Pyridine-4-carbonyl	D-Ala	36 nM	>350-fold	>10,000-fold
PNT6555 (Clinical)	DOTA-Pyridine-4-carbonyl	D-Ala	<10 nM	>1,000-fold	>26,000-fold

Note: PNT6555 utilizes the D-Ala-boroPro warhead conjugated to a DOTA chelator for radiotheranostic applications, maintaining extreme selectivity while enabling tumor retention[1][7].

Self-Validating Experimental Protocols

To rigorously evaluate D-Ala-boroPro derivatives, researchers must employ protocols that inherently control for the overlapping specificities of S9B proteases.

Protocol 1: In Vitro Enzymatic Selectivity Assay (FAP vs. DPP4 vs. PREP)

Objective: Quantify the IC50​ of D-Ala-boroPro compounds while ruling out false positives from contaminating exopeptidase activity.

• Reagent Preparation : Prepare recombinant human FAP, DPP4, and PREP in assay buffer (50 mM Tris-HCl, 140 mM NaCl, pH 7.4).

  • Causality: Maintaining physiological pH is critical, as boronic acids undergo pH-dependent tetrahedral geometry shifts that alter their transition-state inhibition kinetics.

• Substrate Selection (Critical Step) :

  • For FAP and PREP: Use Z-Gly-Pro-AMC (benzyloxycarbonyl-blocked).

  • For DPP4: Use H-Gly-Pro-AMC (free amine).

  • Causality: DPP4 cannot cleave Z-blocked substrates. Using Z-Gly-Pro-AMC ensures that any observed fluorescence in the FAP/PREP wells is strictly due to endopeptidase activity, not background exopeptidase contamination.

• Inhibitor Incubation : Pre-incubate the enzymes with serial dilutions of the D-Ala-boroPro inhibitor (e.g., 0.1 nM to 10 μ M) for 15 minutes at 37°C before adding the substrate.

  • Causality: Boronic acid inhibitors exhibit slow-binding kinetics. Pre-incubation allows the covalent reversible bond with Ser624 to reach equilibrium.

• Kinetic Readout : Add the respective AMC substrates and measure fluorescence (Excitation: 380 nm, Emission: 460 nm) continuously for 30 minutes. Calculate IC50​ using non-linear regression.

  • Self-Validation Checkpoint: Include a Val-boroPro control well. If Val-boroPro fails to inhibit DPP4 cleavage of H-Gly-Pro-AMC, the DPP4 enzyme is degraded or the substrate is compromised.

Protocol 2: Radiosynthesis and Quality Control of 68 Ga-DOTA-D-Ala-boroPro

Objective: Prepare radiolabeled PNT6555 for in vivo biodistribution and PET imaging[7].

• Complexation : Add 10 μ g of DOTA-D-Ala-boroPro precursor to 500 μ L of 0.1 M sodium acetate buffer (pH 4.5). Introduce 150-200 MBq of 68 GaCl 3​ (eluted from a 68 Ge/ 68 Ga generator).

• Thermal Activation : Incubate the reaction vial at 95°C for 10 minutes.

  • Causality: The DOTA macrocycle is highly rigid. High thermal energy is required to overcome the activation barrier for the Ga 3+ ion to coordinate with the four nitrogen and four oxygen atoms of the chelator.

• Purification : Pass the mixture through a pre-conditioned C18 Sep-Pak cartridge. Wash with water to remove unreacted 68 Ga 3+ , and elute the radiotracer with 50% ethanol.

• Radio-HPLC QC : Analyze the eluate using a reversed-phase HPLC equipped with a radiometric detector.

  • Self-Validation Checkpoint: The radiochemical purity (RCP) must exceed 95%. A sharp, single radiometric peak corresponding to the UV trace of the non-radioactive nat Ga-DOTA-D-Ala-boroPro standard validates both identity and purity.

Diagram 3: End-to-end preclinical radiotheranostic workflow for DOTA-conjugated D-Ala-boroPro.

Clinical Translation: The PNT2004 Program

The translation of D-Ala-boroPro from an in vitro tool to a clinical asset is best exemplified by the PNT2004 program (PNT6555)[1]. By appending a DOTA chelator to the pyridine-4-carbonyl cap, researchers created a highly versatile radiotheranostic.

Preclinical studies demonstrated that 177 Lu-PNT6555 and 225 Ac-PNT6555 exhibit rapid renal clearance and continuous, persistent accumulation in FAP-positive tumors[7]. Because D-Ala-boroPro has >26,000-fold selectivity for FAP over DPP4 (which is broadly expressed in normal tissues like the kidneys), PNT6555 successfully delivers massive radiation doses to the tumor microenvironment while sparing healthy organs, resulting in complete tumor regression in preclinical models[1].

References

• Synthesis and Preclinical Evaluation of Novel 68 Ga-Labeled (R)-Pyrrolidin-2-yl-boronic Acid-Based PET Tracers for Fibroblast Activation Protein-Targeted Cancer Imaging MDPI URL:[Link]

• Understanding fibroblast activation protein (FAP): Substrates, activities, expression and targeting for cancer therapy USPTO URL: [Link]

• Identification of selective and potent inhibitors of fibroblast activation protein and prolyl oligopeptidase. (CHEMBL2331146) ChEMBL - EMBL-EBI URL: [Link]

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• Design, Synthesis and Preclinical Assessment of 99mTc-iFAP for In Vivo Fibroblast Activation Protein (FAP) Imaging PMC / NIH URL:[Link]

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role of Ala-boroPro in T-cell function and activation

An In-depth Technical Guide to the Role of Ala-boroPro in T-cell Function and Activation

Executive Summary

The study of T-cell immunology is a cornerstone of therapeutic development, from autoimmune diseases to oncology. Small molecule probes that can dissect and modulate immune pathways are invaluable tools for researchers. Among these, Ala-boroPro and its structural analog Val-boroPro (Talabostat) have emerged as potent, reversible inhibitors of the S9B family of post-proline cleaving serine proteases. This technical guide provides an in-depth analysis of Ala-boroPro's role in T-cell function and activation. We will move beyond a simple description of its inhibitory action to a synthesized model of its mechanism, grounded in recent experimental evidence. The central thesis of this guide is that the profound impact of these inhibitors on T-cell activation is primarily an indirect effect, orchestrated through the potent stimulation of the innate immune system, which then sets the stage for a more robust and accelerated adaptive T-cell response. This guide will detail the molecular targets, the key cellular players, and the signaling cascades involved, providing researchers with the foundational knowledge and actionable protocols to leverage these compounds in their own work.

The Landscape of Post-Proline Peptidases in Immunology

To understand the function of Ala-boroPro, one must first appreciate its targets: a unique family of serine proteases characterized by their ability to cleave dipeptides from the N-terminus of proteins following a proline or alanine residue.[1] These enzymes are critical regulators of a multitude of physiological processes. The most relevant members in the context of immunology are:

• Dipeptidyl Peptidase 4 (DPP4, CD26): A well-characterized transmembrane glycoprotein expressed on the surface of many cells, including T-cells, where it is recognized as an activation marker.[2][3] DPP4 plays a crucial role in T-cell co-stimulation and migration.[3][4]

• Fibroblast Activation Protein (FAP): Structurally similar to DPP4, FAP is highly expressed on cancer-associated fibroblasts (CAFs) within the tumor microenvironment (TME).[5][6] It is implicated in extracellular matrix remodeling and the creation of an immunosuppressive TME.[5]

• Dipeptidyl Peptidase 8 (DPP8) & Dipeptidyl Peptidase 9 (DPP9): These are intracellular, cytosolic proteases that share substrate specificities with DPP4 but have distinct biological roles, including regulating inflammatory pathways and protein stability.[7][8]

Ala-boroPro is a dipeptide boronic acid that acts as a transition-state analog inhibitor of these enzymes, exhibiting particular potency against DPP4 with K_i values in the picomolar range.[9] Its close analog, Val-boroPro, is a similarly potent but non-selective inhibitor of the family, and much of the in vivo functional data demonstrating profound anti-tumor immune responses comes from studies using this compound.[1][10][11]

Mechanism of Action: A Dual Focus on Innate and Adaptive Immunity

The immunomodulatory effects of boroPro inhibitors are not the result of a single target interaction but a cascade of events spanning both the innate and adaptive immune systems. The dominant effect, particularly in the context of anti-tumor immunity, is the potent activation of innate immune cells, which subsequently orchestrates a powerful T-cell response.

Part A: The Primary Driver: Indirect T-Cell Activation via Innate Immunity

The most significant breakthrough in understanding the mechanism of compounds like Val-boroPro has been the discovery that their inhibition of the intracellular proteases DPP8 and DPP9 in monocytes and macrophages triggers a pro-inflammatory form of programmed cell death known as pyroptosis.[10][11]

This process is independent of traditional inflammasome adaptors and instead relies on the direct activation of the sensor protein NLRP1b.[11] The inhibition of DPP8/9 is believed to relieve a checkpoint, allowing for the auto-activation of pro-caspase-1. Activated caspase-1 then cleaves its substrate, Gasdermin D (GSDMD), which forms pores in the cell membrane, leading to cell lysis and the massive release of pro-inflammatory cytokines, including IL-1β, and other damage-associated molecular patterns (DAMPs).[10]

This explosive release of inflammatory mediators creates a "danger" signal that profoundly activates the antigen-presenting cells (APCs) of the adaptive immune system, particularly dendritic cells (DCs). Studies using Val-boroPro in murine tumor models have demonstrated that this innate activation leads to enhanced trafficking of DCs to tumor-draining lymph nodes.[1][12] Within the lymph node, these highly activated DCs are more effective at presenting tumor antigens to naive T-cells. The result is an accelerated priming and expansion of tumor-specific CD4+ and CD8+ T-cells, leading to potent, immune-mediated tumor regression.[1][12]

Caption: Ala-boroPro induced pyroptosis cascade leading to T-cell priming.

Part B: Direct Modulation of T-Cells via DPP4/CD26 Inhibition

While the innate immune pathway is the primary driver of the dramatic in vivo effects, direct inhibition of DPP4 (CD26) on the T-cell surface adds another layer of complexity.

DPP4/CD26 functions as a co-stimulatory molecule, participating in T-cell activation in a manner independent of the canonical CD28 pathway.[13] One of its key roles is to bind adenosine deaminase (ADA) to the cell surface.[14] Extracellular adenosine is highly immunosuppressive; by anchoring ADA, DPP4 helps clear local adenosine, thus lowering the threshold for T-cell receptor (TCR) signaling and promoting activation.[14][15]

However, the functional consequence of inhibiting DPP4 with a small molecule is not straightforward. While blocking its co-stimulatory interactions might be expected to dampen T-cell responses, some studies have shown that DPP4 inhibitors can suppress the proliferation of both CD4+ and CD8+ T-cells in a dose-dependent manner by attenuating TCR signaling.[3] This creates an apparent paradox: the same class of drugs can, on one hand, drive a powerful anti-tumor T-cell response (in vivo) while also directly suppressing T-cell proliferation (ex vivo). This highlights the importance of the systemic, indirect mechanism via innate immunity, which likely overrides the direct, potentially suppressive effects on T-cells.

Caption: Direct role of DPP4/CD26 in T-cell co-stimulation.

Data Presentation & Interpretation

The efficacy and selectivity of boroPro-based inhibitors are critical for experimental design. While Ala-boroPro is exceptionally potent against DPP4, Val-boroPro's broader profile has been instrumental in uncovering the pyroptosis mechanism.

Table 1: Potency and Selectivity of boroPro-Based Inhibitors

Compound	Target	K_i or IC_50	Selectivity Profile	Reference(s)
Ala-boroPro	DPP4	27 pM	Highly potent for DPP4	[9]
Val-boroPro	DPP4	180 pM	Non-selective	[9]
	DPP8	4 nM	Non-selective	[10]
	DPP9	11 nM	Non-selective	[10]

| Ac-Gly-boroPro | FAP | 23 nM | ~16-fold selective for FAP over DPP4 |[16][17] |

Table 2: Summary of Cellular Effects of Non-Selective boroPro Inhibitors

Cell Type	Primary Target(s)	Effect of Inhibition	Key Readout	Reference(s)
Monocyte/Macrophage	DPP8/DPP9	NLRP1b inflammasome activation	Pyroptosis, IL-1β Release, LDH Release	[10][11]
Dendritic Cell	(Indirect)	Enhanced activation and migration	Increased numbers in draining lymph nodes	[1][12]
T-Cell (CD4+/CD8+)	DPP4/CD26	Attenuation of TCR signaling	Decreased proliferation ex vivo	[3]

| Cancer-Associated Fibroblast | FAP | Altered enzymatic activity | Reduced tumor growth |[18] |

Experimental Protocols & Methodologies

To empower researchers to validate these findings, we provide the following validated protocols.

Protocol 1: In Vitro Macrophage Pyroptosis Assay

• Objective: To quantify Ala-boroPro-induced pyroptotic cell death in a macrophage cell line (e.g., THP-1) or primary Bone Marrow-Derived Macrophages (BMDMs). This protocol validates the engagement of the DPP8/9 pathway.

• Methodology:

  • Cell Culture: Culture THP-1 monocytes and differentiate into macrophages using Phorbol 12-myristate 13-acetate (PMA) for 48 hours. For BMDMs, isolate from mouse femur/tibia and differentiate with M-CSF for 7 days.

  • Stimulation: Plate differentiated macrophages at 1x10^5 cells/well in a 96-well plate. Treat with a dose range of Ala-boroPro or Val-boroPro (e.g., 100 nM to 10 µM) or vehicle control (DMSO) for 24 hours.[10]

  • LDH Release Assay (Cytotoxicity): After incubation, carefully collect 50 µL of supernatant from each well. Measure lactate dehydrogenase (LDH) release using a commercially available colorimetric assay kit, following the manufacturer's instructions. LDH release is a direct measure of membrane rupture from pyroptosis.

  • IL-1β Measurement (Inflammasome Activation): Collect the remaining supernatant for cytokine analysis. Quantify secreted IL-1β levels using a standard ELISA kit.

  • Data Analysis: Normalize LDH release to a maximum lysis control (cells treated with lysis buffer) and subtract the vehicle control background. Plot as a percentage of maximum lysis. Quantify IL-1β concentration from the ELISA standard curve.

Protocol 2: In Vivo Dendritic Cell Trafficking Assay

• Objective: To determine if Val-boroPro enhances the migration of DCs to tumor-draining lymph nodes (TDLNs) in a syngeneic tumor model. This protocol validates the crucial link between innate stimulation and the adaptive response.

• Methodology:

  • Tumor Implantation: Subcutaneously implant a syngeneic tumor cell line (e.g., MB49 bladder cancer in C57BL/6 mice) into the flank of the mice.[1][12]

  • Treatment: Once tumors are established (e.g., ~100 mm³), begin daily treatment of mice with Val-boroPro (e.g., 20 µ g/dose via oral gavage) or vehicle control (normal saline). Treatment is typically administered for 5 consecutive days.[1]

  • Tissue Harvest: On day 6 (or a predetermined timepoint), euthanize the mice and carefully dissect the TDLNs (inguinal and axillary nodes on the tumor-bearing side) and non-draining lymph nodes as a control.

  • Cell Preparation: Mechanically dissociate the lymph nodes into a single-cell suspension using a 70 µm cell strainer.

  • Flow Cytometry: Stain the single-cell suspension with a panel of fluorescently-conjugated antibodies to identify DC populations. A typical panel would include antibodies against CD45, MHC-II, CD11c, and co-stimulatory markers like CD80 and CD86.

  • Data Analysis: Acquire samples on a flow cytometer. Gate on live, CD45+ cells, then identify the DC population (CD11c+, MHC-II+). Quantify the absolute number and percentage of total DCs and activated DCs (CD80+/CD86+) in TDLNs from treated versus control mice. An increase in DC numbers in the TDLNs of treated mice indicates enhanced trafficking.[12]

Conclusion & Future Directions

Ala-boroPro and its analogs are far more than simple enzyme inhibitors; they are potent immunomodulators that bridge the innate and adaptive immune systems. The primary mechanism by which they enhance T-cell function is through the inhibition of intracellular DPP8/9 in myeloid cells, triggering pyroptosis and a cascade of inflammation that results in superior dendritic cell activation and subsequent T-cell priming. The direct effects of DPP4 inhibition on T-cells appear secondary in vivo but contribute to the compound's complex biological profile.

For researchers in drug development, this dual mechanism offers exciting therapeutic possibilities, suggesting that combining boroPro-based inhibitors with other immunotherapies, such as checkpoint inhibitors or cancer vaccines, could yield synergistic effects.[12] For scientists, the key future direction lies in developing highly selective inhibitors for each member of the post-proline peptidase family. Such tools will be indispensable for dissecting the precise contribution of DPP4, FAP, DPP8, and DPP9 to immune regulation, ultimately paving the way for more targeted and effective therapies.

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• Bandari, R., et al. (2022). Synthesis and Preclinical Evaluation of Novel 68Ga-Labeled (R)-Pyrrolidin-2-yl-boronic Acid-Based PET Tracers for Fibroblast Activation Protein-Targeted Cancer Imaging. Molecular Pharmaceutics, 19(6), 1966-1977. [Link]

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• Walsh, M. P., et al. (2013). Val-boroPro accelerates T cell priming via modulation of dendritic cell trafficking resulting in complete regression of established murine tumors. PLoS ONE, 8(3), e58860. [Link]

• Arga-Moll, C., et al. (2021). Fibroblast activation protein regulates natural killer cell migration, extravasation and tumor infiltration. bioRxiv. [Link]

• Poplawski, S. E., et al. (2013). Identification of Selective and Potent Inhibitors of Fibroblast Activation Protein and Prolyl Oligopeptidase. Journal of Medicinal Chemistry, 56(9), 3467–3477. [Link]

• Poplawski, S. E., et al. (2014). Identification of Selective and Potent Inhibitors of Fibroblast Activation Protein and Prolyl Oligopeptidase. ACS Medicinal Chemistry Letters, 5(6), 680-685. [Link]

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• Sun, Y., et al. (2021). Role and mechanism of fibroblast-activated protein-α expression on the surface of fibroblast-like synoviocytes in rheumatoid arthritis. Frontiers in Immunology, 12, 761802. [Link]

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• Bachovchin, W. W., et al. (2010). Dipeptide Boronic Acid Inhibitors of Dipeptidyl Peptidase IV: Determinants of Potency and in Vivo Efficacy and Safety. Journal of Medicinal Chemistry, 53(1), 393-404. [Link]

• Walsh, M. P., et al. (2013). Val-BoroPro Accelerates T Cell Priming via Modulation of Dendritic Cell Trafficking Resulting in Complete Regression of Established Murine Tumors. PLoS ONE, 8(3), e58860. [Link]

• Van Goethem, S., et al. (2021). Regulation of Fibroblast Activation Protein-α Expression: Focus on Intracellular Protein Interactions. Journal of Medicinal Chemistry, 64(19), 14215-14231. [Link]

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• Wilson, C. H., et al. (2025). The multifunctional regulatory post-proline protease dipeptidyl peptidase 9 and its inhibitors: new opportunities for therapeutics. Cellular and Molecular Life Sciences, 82(5), 183. [Link]

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Ala-boroPro Ki values for DPP4 and FAP enzymes

Advanced Profiling of Ala-boroPro Derivatives: Kinetic Parameters ( Ki​ ) and Selectivity Mechanisms for DPP4 and FAP

Executive Summary

The dipeptidyl peptidase IV (DPP4) activity and/or structural homologue (DASH) family presents a unique challenge in drug development due to highly conserved catalytic pockets. Among these, DPP4 and Fibroblast Activation Protein (FAP) are prime therapeutic targets for metabolic disorders and oncology, respectively. This whitepaper provides an in-depth mechanistic analysis of Ala-boroPro-based inhibitors, detailing the causality behind their kinetic inhibition constants ( Ki​ ), structural determinants of selectivity, and the self-validating experimental workflows required to accurately measure their potency.

Mechanistic Basis of Inhibition and Selectivity

The Boronic Acid Warhead (Causality of Potency)

Peptidyl boronic acids are among the most potent known inhibitors of serine proteases. The mechanism of action relies on the boronic acid moiety acting as a transition state analog. The electron-deficient boron atom (possessing an empty p-orbital) acts as a strong electrophile, accepting a lone pair of electrons from the active site catalytic serine (Ser630 in DPP4; Ser624 in FAP)[1]. This forms a reversible, covalent tetrahedral boronate adduct that mimics the tetrahedral intermediate of peptide bond hydrolysis, achieving picomolar to low-nanomolar affinity[2].

Structural Determinants: Exopeptidase vs. Endopeptidase Activity

While both DPP4 and FAP cleave post-proline bonds, their substrate requirements dictate inhibitor selectivity:

• DPP4 (Strict Exopeptidase): DPP4 requires a free N-terminal amine on the substrate/inhibitor. This free amine forms a critical salt bridge with a highly conserved double-glutamate motif (Glu205/Glu206) in the DPP4 active site. Consequently, L-Ala-boroPro with a free N-terminus is exceptionally potent against DPP4 ( Ki​ = 27 pM)[3].

• FAP (Endopeptidase & Exopeptidase): FAP possesses a wider active site that accommodates endopeptidase cleavage (cleaving after Gly-Pro sequences internally)[4]. Crucially, FAP can tolerate N-terminal capping (acylation) and D-amino acids at the P2 position. By modifying the P2 residue to D-Alanine and capping the N-terminus with a pyridine-4-carbonyl group, researchers generated ARI-3099, which completely abrogates DPP4 binding while maintaining high FAP affinity ( IC50​ = 36 nM)[5],[6].

Diagram 1: Structural logic dictating DPP4 vs. FAP selectivity via P2 stereochemistry and N-capping.

Quantitative Data: Kinetic Profiling

The table below synthesizes the kinetic data for key boroPro derivatives, highlighting the dramatic shift in selectivity achieved through P2 modification.

Compound	P2 Stereochemistry	N-Terminus	DPP4 Ki​ / IC50​	FAP IC50​	Selectivity Ratio (DPP4:FAP)
L-Ala-boroPro	L-Alanine	Free Amine	27 pM ( Ki​ )	Cross-reactive	Highly DPP4 Selective
Val-boroPro (Talabostat)	L-Valine	Free Amine	180 pM ( Ki​ )	560 nM	~3,100x (DPP4 Selective)
N-(pyridine-4-carbonyl)-D-Ala-boroPro	D-Alanine	Pyridine-4-carbonyl	>100,000 nM	36 nM	>2,700x (FAP Selective)

Data sourced from established literature on DASH family inhibitors[3],[4],[7].

Self-Validating Experimental Protocol: Ki​ Determination

A major artifact in evaluating boroPro compounds is their chemical instability at physiological pH. In aqueous solutions at neutral pH, the N-terminal amine coordinates with the boron atom, forming an inactive cyclic species[8]. To ensure scientific integrity and self-validation, the following protocol utilizes acidic storage and rapid-dilution kinetics.

Reagents and Buffer Preparation

• Assay Buffer: 50 mM Tris-HCl, 140 mM NaCl, 0.1% BSA, pH 7.4.

• Inhibitor Stock: Dissolve the Ala-boroPro derivative in 0.1 N HCl (pH ~1.0) to maintain the open, active linear form[8].

• Substrates: Gly-Pro-AMC (7-amino-4-methylcoumarin) for both DPP4 and FAP.

Step-by-Step Kinetic Workflow

• Enzyme Preparation: Dilute recombinant human DPP4 or FAP to a final well concentration of 0.5–1.0 nM in Assay Buffer.

• Inhibitor Dilution (Critical Step): Immediately prior to the assay, perform serial dilutions of the inhibitor stock in 0.1 N HCl. Do not dilute into pH 7.4 buffer until the exact moment of enzyme incubation to prevent cyclization.

• Pre-incubation: Add 10 µL of the acidic inhibitor dilutions to 80 µL of the enzyme solution in a 96-well black microplate. Incubate at 37°C for exactly 15 minutes. The high buffering capacity of the 50 mM Tris-HCl will instantly neutralize the small volume of acid, initiating the enzyme-inhibitor interaction.

• Reaction Initiation: Add 10 µL of Gly-Pro-AMC (final concentration at or below the Km​ value, typically 10-20 µM).

• Continuous Fluorometric Readout: Measure fluorescence continuously for 30 minutes at excitation 380 nm and emission 460 nm using a microplate reader.

• Data Analysis: Because boroPro compounds are tight-binding inhibitors ( Ki​ in the picomolar range, often lower than the enzyme concentration), standard Michaelis-Menten kinetics fail. Calculate the apparent Ki​ using the Morrison equation for tight-binding competitive inhibition.

Diagram 2: Self-validating kinetic workflow preventing boroPro cyclization artifacts.

Therapeutic and Diagnostic Implications

The rational design of Ala-boroPro derivatives has profound implications for translational medicine. While L-Ala-boroPro and Val-boroPro act as potent immunosuppressants and metabolic regulators via DPP4 inhibition, their lack of selectivity leads to toxicity profiles driven by off-target DASH family inhibition (e.g., DPP8/9)[3],[7].

Conversely, the development of D-Ala-boroPro derivatives like ARI-3099 has unlocked the ability to specifically target FAP[5]. Because FAP is overexpressed in the reactive stromal fibroblasts of >90% of human epithelial carcinomas[9],[10], highly selective FAP inhibitors are currently being utilized as targeting moieties for radiopharmaceuticals (e.g., FAPI-PET imaging) and as warheads for prodrug activation in the tumor microenvironment[4].

References

• Dipeptide Boronic Acid Inhibitors of Dipeptidyl Peptidase IV: Determinants of Potency and in Vivo Efficacy and Safety. ACS Publications.[Link]

• Boron Containing Compounds as Protease Inhibitors. Chemical Reviews.[Link]

• Inhibition of dipeptidyl peptidase IV by fluoroolefin-containing N-peptidyl-O-hydroxylamine peptidomimetic. PNAS.[Link]

• Identification of selective and potent inhibitors of fibroblast activation protein and prolyl oligopeptidase. ChEMBL - EMBL-EBI.[Link]

• Understanding fibroblast activation protein (FAP): Substrates, activities, expression and targeting for cancer therapy. USPTO.[Link]

• Pyrrolidin-2-yl-boronic acid-based PET Tracers for Fibroblast Activation Protein. Preprints.org.[Link]

• Merging the Versatile Functionalities of Boronic Acid with Peptides. Semantic Scholar.[Link]

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Ala-boroPro Pharmacophore for Radiotheranostic Drug Development: A Technical Guide

Target Audience: Researchers, Radiochemists, and Drug Development Professionals Content Type: Technical Whitepaper & Methodological Guide

Executive Summary

The overexpression of Fibroblast Activation Protein-α (FAP) in the cancer-associated fibroblasts (CAFs) of over 90% of epithelial tumors has established it as a premier target for radiotheranostics. While first-generation quinoline-based FAP inhibitors (e.g., FAPI-04, FAPI-46) revolutionized diagnostic PET imaging, their rapid washout from tumor tissues severely limits their efficacy for targeted radionuclide therapy (TRT).

As application scientists, we must engineer molecules that balance rapid systemic clearance with prolonged tumor retention. The emergence of the boronic acid-based D-Ala-boroPro pharmacophore represents a paradigm shift. By forming a reversible covalent bond with the catalytic serine of FAP, D-Ala-boroPro derivatives—such as the clinical candidate PNT6555—achieve exceptional tumor retention and >26,000-fold selectivity over off-target enzymes[1]. This whitepaper dissects the mechanistic rationale, structural optimization, and validated radiochemical protocols required to harness the D-Ala-boroPro pharmacophore for next-generation radiotheranostic development.

Mechanistic Rationale: The Causality of Selectivity

FAP is a unique Type II transmembrane serine protease exhibiting both dipeptidyl exopeptidase and endopeptidase activities. The primary drug development challenge has historically been achieving selectivity for FAP over ubiquitously expressed dipeptidyl peptidases (DPP4, DPP8, DPP9) and prolyl oligopeptidase (PREP)[2].

The breakthrough came with the discovery of N-(pyridine-4-carbonyl)-D-Ala-boroPro (also known as ARI-3099)[2]. The causality behind its unprecedented selectivity lies in its precise exploitation of the FAP binding pocket:

• Covalent Trapping: The boronic acid warhead forms a reversible covalent complex with the active site Ser-624 of FAP.

• Protonation & Anchoring: The pyridine nitrogen of the pharmacophore protonates at physiological pH, forming a critical hydrogen bond with the Glu-204 residue of FAP[3]. Because Glu-204 is absent in PREP, this interaction sterically and electronically excludes PREP binding.

• Stereochemical Fit: The use of a D-Alanine at the P2 position prevents rapid enzymatic degradation while perfectly aligning the boronic acid warhead with the catalytic triad[4].

Mechanism of D-Ala-boroPro selectivity via Glu-204 interaction in the FAP active site.

Structural Optimization and Linker Chemistry

To translate the D-Ala-boroPro pharmacophore into a radiotheranostic, a bifunctional chelator (e.g., DOTA) must be conjugated without disrupting the pharmacophore's binding affinity.

The linker chemistry dictates the overall pharmacokinetics. For instance, PNT6555 utilizes an aminomethylbenzoic acid (AmBz) linker to connect DOTA to the D-Ala-boroPro moiety[5]. This specific linker maintains the necessary distance from the FAP binding pocket while providing sufficient hydrophilicity for rapid renal clearance of unbound radioligand. Similarly, researchers have developed SB04028 , a quinoline-4-carbonyl derivative of D-Ala-boroPro, which demonstrates superior tumor-to-background contrast ratios[4].

Quantitative Data: Pharmacophore Comparison

The following table synthesizes the binding affinities and selectivity profiles of key FAP-targeting pharmacophores to guide your lead optimization choices.

Compound / Pharmacophore	Primary Target	IC₅₀ (FAP)	IC₅₀ (DPP4)	Selectivity Ratio (DPP4/FAP)	Key Feature
FAPI-04 (Reference)	FAP	~3.2 nM	>10,000 nM	>3,000x	Quinoline base; rapid tumor washout.
ARI-3099 [4]	FAP	36 ± 4.8 nM	>3,600 nM	>100x	First highly selective pyridine-D-Ala-boroPro.
PNT6555 [1]	FAP	<10 nM	>260,000 nM	>26,000x	AmBz linker; exceptional therapeutic retention.
SB04028 [4]	FAP	6.4 ± 1.4 nM	N/A	High	Quinoline-D-Ala-boroPro hybrid; high PET contrast.
⁹⁹ᵐTc-iFAP [3]	FAP	N/A	N/A	High	HYNIC-D-Ala-boroPro adapted for SPECT imaging.

Validated Experimental Protocols

A robust radiotheranostic development pipeline requires self-validating protocols. The following methodologies detail the synthesis, radiolabeling, and in vitro validation of DOTA-conjugated D-Ala-boroPro ligands (e.g., PNT6555).

Protocol A: Radiolabeling with Lutetium-177 (Therapeutic Isotope)

Causality Focus: Overcoming the activation energy of the DOTA macrocycle while preventing rare-earth hydroxide precipitation.

• Buffer Preparation: Prepare a 0.4 M Sodium Acetate buffer, adjusted to pH 4.5 – 5.0 using trace-metal grade HCl.

  • Why? Lutetium (Lu³⁺) is highly susceptible to forming insoluble hydroxides at pH > 5.5. Maintaining a strict acidic pH ensures the isotope remains in a reactive ionic state.

• Reaction Assembly: In a metal-free Eppendorf tube, combine 10 µg of DOTA-AmBz-D-Ala-boroPro precursor, 100 µL of the Sodium Acetate buffer, and 150–200 MBq of [¹⁷⁷Lu]LuCl₃.

• Thermal Incubation: Heat the reaction mixture at 95°C for 15 minutes using a thermomixer.

  • Why? The DOTA macrocycle is kinetically inert at room temperature. High thermal energy is required to force the Lu³⁺ ion into the chelator's cavity.

• Quality Control (Radio-HPLC): Inject a 5 µL aliquot onto a C18 Reversed-Phase HPLC column. Use a gradient of 0.1% TFA in Water to 0.1% TFA in Acetonitrile.

  • Validation: The radiochemical purity (RCP) must exceed 95%. Free ¹⁷⁷Lu will elute in the void volume; the intact radiotracer will elute later. If RCP < 95%, perform solid-phase extraction (SPE) using a C18 Sep-Pak cartridge.

Protocol B: In Vitro Internalization Assay

Causality Focus: Differentiating between surface-bound and internalized radioligand, which is critical for calculating the absorbed dose in targeted alpha/beta therapy.

• Cell Preparation: Seed HT-1080-FAP (FAP-transfected) cells in 6-well plates at 1x10⁶ cells/well and incubate overnight.

• Radioligand Incubation: Add 100 kBq of ¹⁷⁷Lu-D-Ala-boroPro ligand to each well. Incubate at 37°C for designated time points (1h, 4h, 24h).

• Surface Stripping (The Critical Step): Wash cells twice with ice-cold PBS. Add 1 mL of ice-cold Acid Wash Buffer (0.2 M Glycine, 0.15 M NaCl, pH 3.0) for 5 minutes. Collect the supernatant.

  • Why? The low pH disrupts the reversible covalent bond between the boronic acid and the FAP active site, stripping only the surface-bound ligand.

• Lysis & Internalization Quantification: Lyse the remaining cells using 1 M NaOH. Collect the lysate. Count both the acid wash (surface-bound) and lysate (internalized) fractions using a gamma counter.

End-to-end radiotheranostic workflow for D-Ala-boroPro derivatives.

Clinical Translation and Dosimetry

The ultimate validation of the D-Ala-boroPro pharmacophore is its performance in vivo. Preclinical development of PNT6555 demonstrated that while ⁶⁸Ga-PNT6555 achieves rapid tumor-selective exposure within 60 minutes for diagnostic PET imaging, its therapeutic counterpart, ¹⁷⁷Lu-PNT6555, exhibits continuous tumor accumulation over 168 hours[6].

This prolonged retention is the direct result of the boronic acid's covalent interaction with FAP. In therapeutic efficacy studies, ¹⁷⁷Lu-PNT6555 produced significant tumor growth delay, while targeted alpha therapy using ²²⁵Ac-PNT6555 achieved up to 80% survival at optimal doses in preclinical models[6]. These metrics confirm that shifting from quinoline-based reversible binders to boronic acid-based covalent binders resolves the tumor-washout bottleneck that has historically plagued FAP-targeted radioligand therapy.

References

• Preclinical Development of PNT6555, a Boronic Acid–Based, Fibroblast Activation Protein-α (FAP)–Targeted Radiotheranostic for Imaging and Treatment of FAP-Positive Tumors.
• POINT Biopharma Releases New Data and Exercises Option for Best-in-Class FAP Inhibitor. FirstWord Pharma.
• Pre-clinical characterization of the novel Fibroblast Activation Protein (FAP) targeting ligand PNT6555 for the imaging and therapy of cancer. PublicNow.
• Identification of selective and potent inhibitors of fibroblast activation protein and prolyl oligopeptidase. ChEMBL - EMBL-EBI.
• Design, Synthesis and Preclinical Assessment of 99mTc-iFAP for In Vivo Fibroblast Activ
• Synthesis and Preclinical Evaluation of Novel 68Ga-Labeled (R)-Pyrrolidin-2-yl-boronic Acid-Based PET Tracers for Fibroblast Activation Protein-Targeted Cancer Imaging. PMC / NIH.

Sources

• 1. firstwordpharma.com [firstwordpharma.com]
• 2. Document: Identification of selective and potent inhibitors of fibroblast activation protein and prolyl oligopeptidase. (CHEMBL2331146) - ChEMBL [ebi.ac.uk]
• 3. mdpi.com [mdpi.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. docs.publicnow.com [docs.publicnow.com]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Advanced In Vitro Profiling of Fibroblast Activation Protein (FAP) Inhibition Using D-Ala-boroPro Derivatives

Introduction & Mechanistic Rationale

Fibroblast Activation Protein (FAP) is a type II transmembrane serine protease that is highly upregulated in the reactive stromal fibroblasts of over 90% of human epithelial carcinomas, making it a premier target for tumor microenvironment (TME) imaging and radioligand therapy[1]. However, FAP shares significant structural homology and substrate specificity with other post-prolyl peptidases, namely dipeptidyl peptidase 4 (DPP4) and prolyl endopeptidase (PREP). Historically, achieving high selectivity for FAP over PREP and DPP4 has been a major bottleneck in inhibitor design[2].

Recent biochemical advancements have established the D-Ala-boroPro scaffold (utilized in compounds like ARI-3099 and PNT6555) as a breakthrough pharmacophore[3]. The efficacy of this scaffold relies on two distinct mechanistic principles:

• The Boronic Acid Warhead (Covalent Reversibility): Unlike nitrile-based inhibitors that form reversible imidates, the highly electrophilic boronic acid forms a stable, reversible covalent tetrahedral adduct with the catalytic Ser624 residue of FAP[2]. This mechanism traps the enzyme, yielding superior binding affinities in the low nanomolar range.

• The P2 D-Alanine Substitution (Steric Selectivity): Most post-prolyl peptidases possess an absolute requirement for an L-amino acid or Glycine at the P2 position. FAP is structurally unique in its tolerance for D-amino acids at P2[4]. By substituting Glycine with D-Alanine, the resulting D-Ala-boroPro molecule sterically clashes with the active sites of PREP and DPP4. This single substitution drives the Selectivity Index (SI) from a mere 3-fold to over 10,000-fold in favor of FAP[5].

Quantitative Data Summary

The integration of a P2 D-Alanine into the boroPro scaffold drastically alters the selectivity landscape. The table below summarizes the structure-activity relationship (SAR) and quantitative potency of various boroPro derivatives.

Table 1: Comparative Potency and Selectivity of boroPro Derivatives

Compound	P2 Residue	FAP IC₅₀ (nM)	PREP IC₅₀ (nM)	Selectivity Index (PREP/FAP)
N-acetyl-Gly-boroPro	Gly	23	~69	~3
N-acetyl-D-Ala-boroPro	D-Ala	2900	>10,000	>3.4
N-(benzoyl)-D-Ala-boroPro	D-Ala	54	1800	33
N-(pyridine-4-carbonyl)-D-Ala-boroPro (ARI-3099)	D-Ala	36	>10,000	>277
N-(4-quinolinoyl)-D-Ala-boroPro	D-Ala	6.4	>1000	>156

Data aggregated from comparative profiling studies[2],[4].

Self-Validating Experimental Design

To ensure absolute trustworthiness and reproducibility, this protocol is engineered as a self-validating system.

• Substrate Differentiation for Specificity: FAP exhibits both endopeptidase and dipeptidyl exopeptidase activity. To isolate FAP and PREP activity from DPP4 (which is strictly an exopeptidase), the N-terminally blocked substrate Z-Gly-Pro-AMC is utilized[6]. Because DPP4 requires a free N-terminus to function, it cannot cleave Z-blocked substrates. Conversely, Gly-Pro-AMC (unblocked) must be used when counter-screening against DPP4[6].

• AMC Calibration for Universal Reproducibility: Relative Fluorescence Units (RFU) are arbitrary and vary by instrument. A 7-Amino-4-methylcoumarin (AMC) standard curve is mandatory to convert RFU/min into absolute specific activity (pmol/min/µg), ensuring the assay is instrument-agnostic.

Step-by-Step Protocol: In Vitro FAP Inhibition Assay

Materials & Reagents

• Enzymes: Recombinant Human FAP (rhFAP), recombinant PREP, and recombinant DPP4.

• Substrates: Z-Gly-Pro-AMC (for FAP/PREP) and Gly-Pro-AMC (for DPP4), prepared as 10 mM stocks in anhydrous DMSO,[6].

• Standard: AMC standard (50 µM stock in DMSO).

• Assay Buffer: 50 mM Tris, 100 mM NaCl, 1 mg/mL BSA, pH 7.5. (Note: While DPP4 is optimally active at pH 8.0, pH 7.5 is strictly maintained across all wells to ensure parity during comparative IC₅₀ screening[6]).

• Plates: 96-well black, flat-bottom, low-binding microtiter plates.

Methodology

Step 1: Reagent & Inhibitor Preparation

• Dilute rhFAP to a working concentration of 0.2 µg/mL (approx. 2 nM) in Assay Buffer. Keep on ice.

• Prepare a 10-point, 3-fold serial dilution of the D-Ala-boroPro inhibitor in DMSO, then dilute 1:100 into Assay Buffer (e.g., final well concentrations ranging from 10 µM down to 0.5 nM). Ensure the final DMSO concentration in the assay remains ≤1% to prevent enzyme denaturation.

• Dilute the fluorogenic substrates to 50 µM in Assay Buffer (the final concentration in the well will be 25 µM)[6].

Step 2: Pre-Incubation (Covalent Adduct Formation)

• Add 25 µL of the diluted enzyme to the designated microplate wells.

• Add 25 µL of the inhibitor serial dilutions to the wells.

• Controls: Include Positive Controls (25 µL Enzyme + 25 µL Buffer with 1% DMSO) and Substrate Blanks (50 µL Buffer with 1% DMSO).

• Incubate the plate at room temperature (22–25°C) for 15 minutes. Critical Causality: Boronic acids are slow-binding, reversible covalent inhibitors. This pre-incubation step is mandatory to allow the tetrahedral adduct to reach thermodynamic equilibrium prior to the introduction of the competing substrate[6].

Step 3: AMC Standard Curve Setup

• In separate wells, prepare an AMC standard curve ranging from 0.1 µM to 12.5 µM in Assay Buffer (50 µL total volume per well).

Step 4: Reaction Initiation & Kinetic Measurement

• Initiate the enzymatic reaction by adding 50 µL of the 50 µM substrate solution (Z-Gly-Pro-AMC for FAP/PREP; Gly-Pro-AMC for DPP4) to all experimental and control wells[6].

• Immediately transfer the plate to a fluorescent microplate reader.

• Read kinetically for 30 minutes at 37°C using an excitation wavelength of 380 nm and an emission wavelength of 460 nm[6].

Step 5: Data Analysis

• Calculate the initial velocity ( Vmax​ ) as RFU/min from the linear portion of the kinetic curve.

• Subtract the Substrate Blank Vmax​ from all experimental wells to correct for substrate auto-hydrolysis.

• Normalize the inhibitor velocities against the Positive Control (set to 100% uninhibited activity).

• Fit the normalized data to a 4-parameter logistic (4PL) non-linear regression model to determine the IC50​ .

• Calculate the Selectivity Index (SI) = IC50​ (PREP or DPP4) / IC50​ (FAP)[2].

Workflow Visualization

Workflow for in vitro FAP inhibition and PREP/DPP4 selectivity counter-screening.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Preclinical Development of PNT6555, a Boronic Acid–Based, Fibroblast Activation Protein-α (FAP)–Targeted Radiotheranostic for Imaging and Treatment of FAP-Positive Tumors | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 4. preprints.org [preprints.org]
• 5. mdpi.com [mdpi.com]
• 6. jnm.snmjournals.org [jnm.snmjournals.org]

Lutetium-177 radiolabeling protocol for Ala-boroPro derivatives

Application Note: 177 Lu-Radiolabeling of Ala-boroPro Derivatives for FAP-Targeted Radioligand Therapy

Prepared by: Senior Application Scientist, Radiopharmaceutical Development Target Audience: Radiochemists, Translational Scientists, and Drug Development Professionals

Executive Summary & Mechanistic Rationale

The overexpression of Fibroblast Activation Protein-α (FAP) in the stroma of over 90% of epithelial carcinomas has established it as a premier target for radioligand therapy (RLT). While first-generation quinoline-based FAP inhibitors (e.g., FAPI-04, FAPI-46) demonstrated excellent imaging characteristics, their rapid tumor washout limited their therapeutic efficacy.

To overcome this, next-generation radiotheranostics utilize Ala-boroPro derivatives (such as the clinical-stage compound PNT6555). These molecules feature a boronic acid pharmacophore that forms a reversible, highly stable covalent bond with the catalytic serine (Ser624) of FAP, resulting in prolonged tumor retention (>168 hours post-injection)[1]. When conjugated to a DOTA chelator and radiolabeled with the beta-emitting radionuclide Lutetium-177 ( 177 Lu), these derivatives induce localized DNA double-strand breaks in adjacent tumor cells via the crossfire effect[2].

Figure 1: Mechanism of action for 177Lu-DOTA-Ala-boroPro targeting FAP on cancer-associated fibroblasts.

Causality-Driven Experimental Parameters

Radiolabeling Ala-boroPro derivatives requires strict environmental control. The boronic acid warhead is susceptible to oxidative degradation and extreme pH environments. Therefore, the protocol must balance the thermodynamic requirements of DOTA macrocycle chelation with the structural preservation of the boroPro moiety.

Quantitative Reaction Metrics

The following table summarizes the validated parameters required to achieve a Radiochemical Yield (RCY) of >95% while preserving the active pharmacophore.

Parameter	Optimal Value	Acceptable Range	Causality / Impact of Deviation
Precursor Mass	40 µg	30 - 50 µg	Dictates molar activity. <30 µg risks incomplete Lu incorporation; >50 µg lowers specific activity, potentially saturating FAP receptors.
Reaction pH	4.5	4.0 - 5.0	Critical: pH <4.0 prevents DOTA carboxylate deprotonation. pH >5.0 induces 177 Lu colloidal formation (lutetium hydroxide), drastically reducing yield.
Temperature	90 °C	85 - 95 °C	Required to overcome the high activation energy of the rigid DOTA macrocycle.
Incubation Time	20 min	15 - 30 min	<15 min leads to unchelated 177 Lu. >30 min increases the risk of autoradiolysis and boronic acid degradation.
Ascorbic Acid	5 mg/mL	2 - 10 mg/mL	Acts as a radical scavenger. Prevents oxidative cleavage of the peptide backbone and protects the boronic acid group from radiolytic damage.

Self-Validating Radiolabeling Protocol

This protocol is designed as a self-validating system . It incorporates mandatory in-process quality control (QC) gates. If a specific gate fails, the protocol dictates an immediate corrective action, ensuring that only high-purity radioligands proceed to formulation.

Phase 1: Preparation and Buffer Formulation

• Trace-Metal Decontamination: Wash all reaction vials (Eppendorf LoBind) with 0.1 M HCl, followed by trace-metal-free water. Causality: DOTA has a high affinity for ambient metals (Fe 3+ , Zn 2+ , Cu 2+ ). Trace metal contamination will competitively inhibit 177 Lu chelation, leading to protocol failure.

• Buffer Preparation: Prepare a 0.4 M Sodium Acetate (NaOAc) buffer. Adjust to pH 4.5 using metal-free Acetic Acid. Add 5 mg/mL of L-ascorbic acid.

• Precursor Addition: Dissolve 40 µg of the DOTA-Ala-boroPro precursor (e.g., PNT6555 analog) in 100 µL of the prepared buffer.

• Validation Gate 1: Spot 1 µL of the mixture onto pH paper to verify the pH is strictly between 4.0 and 5.0. Do not proceed if pH is out of bounds.

Phase 2: Isotope Incorporation

• Radionuclide Addition: Add 1.0 - 1.5 GBq of n.c.a. (non-carrier-added) 177 LuCl 3​ (in 0.04 M HCl) to the reaction vial.

• Incubation: Seal the vial and incubate in a thermomixer at 90 °C for 20 minutes at 400 RPM. Causality: Agitation ensures homogeneous heat distribution, preventing localized cold spots that reduce chelation kinetics.

• Quenching: Remove the vial and immediately place it in an ambient water bath for 2 minutes. Add 10 µL of 1 mM DTPA (Diethylenetriaminepentaacetic acid). Causality: DTPA rapidly chelates any unreacted 177 Lu. Free 177 Lu is an osteotropic agent that accumulates in bone tissue; DTPA- 177 Lu is rapidly excreted via the kidneys, ensuring patient safety[3].

Phase 3: Quality Control & Formulation

• Validation Gate 2 (iTLC): Perform instant thin-layer chromatography (iTLC-SG) using 0.1 M Sodium Citrate (pH 5.0) as the mobile phase.

  • Self-Validation Check: Intact 177 Lu-DOTA-Ala-boroPro remains at the origin ( Rf​=0.0 ), while 177 Lu-DTPA migrates to the solvent front ( Rf​=0.9−1.0 ).

  • Decision: If Radiochemical Purity (RCP) is ≥ 95%, proceed to formulation. If < 95%, route to C18 Sep-Pak purification.

• Formulation: Dilute the reaction mixture with 0.9% sterile saline containing 10 mg/mL ascorbic acid to a final volume of 5-10 mL to halt any further autoradiolysis.

Figure 2: Step-by-step radiolabeling, self-validation, and quality control workflow for 177Lu-Ala-boroPro.

Troubleshooting & Analytical Causality

If the self-validating iTLC or subsequent Radio-HPLC indicates an RCP < 95%, analyze the chromatogram to determine the root cause:

• Peak at Solvent Front (Free 177 Lu-DTPA): Indicates incomplete chelation.

  • Causality: This is almost exclusively caused by trace metal contamination competing for the DOTA pocket, or the reaction pH dropping below 4.0 due to highly acidic 177 LuCl 3​ stock. Solution: Increase the buffering capacity of the NaOAc solution.

• Multiple Minor Peaks near the Product Peak: Indicates autoradiolysis or boronic acid degradation.

  • Causality: The beta-particle emission of 177 Lu generates reactive oxygen species (ROS) in aqueous solutions, which can cleave the peptide linker or oxidize the boroPro moiety. Solution: Increase the concentration of ascorbic acid or add ethanol (up to 10% v/v) as a secondary hydroxyl radical scavenger during the reaction.

References

• Preclinical Development of PNT6555, a Boronic Acid–Based, Fibroblast Activation Protein-α (FAP)–Targeted Radiotheranostic for Imaging and Treatment of FAP-Positive Tumors. Journal of Nuclear Medicine. 1

• New Frontiers in Cancer Imaging and Therapy Based on Radiolabeled Fibroblast Activation Protein Inhibitors: A Rational Review and Current Progress. Pharmaceuticals (PMC).2

• FRONTIER: FAPi Radioligand OpeN-label, phase 1 study to evaluate safety, Tolerability and dosImetry of[Lu-177]-PNT6555; a dose Escalation study for tReatment of patients with select solid tumors. Journal of Nuclear Medicine. 3

Sources

• 1. Preclinical Development of PNT6555, a Boronic Acid–Based, Fibroblast Activation Protein-α (FAP)–Targeted Radiotheranostic for Imaging and Treatment of FAP-Positive Tumors | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. FRONTIER: FAPi Radioligand OpeN-label, phase 1 study to evaluate safety, Tolerability and dosImetry of [Lu-177]-PNT6555; a dose Escalation study for tReatment of patients with select solid tumors | Journal of Nuclear Medicine [jnm.snmjournals.org]

Application Note: In Vivo Dosing Guidelines for Ala-boroPro Derivatives in Murine Cancer Models

Introduction & Scientific Rationale

Fibroblast Activation Protein-α (FAP) is a type II transmembrane serine protease highly overexpressed on cancer-associated fibroblasts (CAFs) in over 90% of epithelial tumors, while remaining nearly undetectable in healthy adult tissues[1]. This differential expression makes FAP a compelling pan-cancer target.

Historically, the development of FAP inhibitors was hindered by a lack of selectivity. Early boronic acid-based inhibitors, such as Val-boroPro (Talabostat), exhibited cross-reactivity with dipeptidyl peptidases (DPP4, DPP8, DPP9) and prolyl endopeptidase (PREP), leading to severe dose-limiting toxicities in vivo[2]. However, the discovery of the D-Ala-boroPro pharmacophore (e.g., ARI-3099 and the radiotheranostic PNT6555) revolutionized FAP targeting. By incorporating a D-alanine at the P2 position, these derivatives achieve a >26,000-fold selectivity for FAP over DPP4 and PREP[1][3].

This application note provides comprehensive, field-proven guidelines for the in vivo dosing, pharmacokinetic evaluation, and efficacy validation of Ala-boroPro derivatives in murine cancer models.

Mechanism of Action & Pharmacokinetics

The efficacy of Ala-boroPro derivatives stems from their ability to form a reversible, covalent tetrahedral adduct with the active-site serine of FAP[3]. In the context of radiotheranostics (such as DOTA-conjugated PNT6555), the D-Ala-boroPro moiety acts as a highly specific "homing" warhead.

Causality in Pharmacokinetics: The low molecular weight and hydrophilic nature of D-Ala-boroPro radioligands drive rapid systemic distribution and fast renal clearance of the unbound fraction. Concurrently, the covalent-like interaction at the FAP active site ensures prolonged tumor retention (up to 168 hours post-injection for 177 Lu-PNT6555)[4]. This dual kinetic profile maximizes the radiation dose delivered to the tumor microenvironment while sparing healthy organs (e.g., kidneys and bone marrow) from radiotoxicity[5].

Figure 1: Mechanism of target engagement and pharmacokinetic partitioning of D-Ala-boroPro.

Recommended In Vivo Dosing Regimens

When utilizing Ala-boroPro derivatives in murine models (e.g., Fox Chase SCID mice bearing HEK-mFAP or patient-derived xenografts), dosing must be strictly calibrated based on the conjugated payload. The following table synthesizes validated dosing parameters for diagnostic and therapeutic applications[4][5][6].

Table 1: Quantitative Dosing Guidelines for D-Ala-boroPro Radiotheranostics

Agent	Application	Recommended Dose	Route	Frequency	Expected Outcome
68 Ga-PNT6555	PET Imaging	8 – 10 MBq	IV Bolus	Single	High tumor-to-background contrast at 1h post-injection.
177 Lu-PNT6555	Beta-Therapy	30 – 60 MBq	IV Bolus	Single	Complete, durable tumor regression; 100% survival at 80 days (60 MBq).
225 Ac-PNT6555	Alpha-Therapy	5 – 50 kBq	IV Bolus	Single	Potent tumor growth delay; 80% survival at optimal doses.
161 Tb-PNT6555	Auger/Beta-Therapy	15 – 60 MBq	IV Bolus	Single	100% survival at 30-60 MBq; superior micro-dosimetry.
Cold FAPI-04	Blocking Control	0.5 mg/mouse	IV Bolus	Co-inject	>90% reduction in radiotracer uptake (Self-validation).

Step-by-Step Experimental Protocol

To ensure reproducibility and scientific integrity, the following self-validating workflow is recommended for evaluating Ala-boroPro efficacy in vivo.

Phase 1: Tumor Inoculation & Randomization

• Cell Preparation: Culture HEK-mFAP (mouse FAP-expressing) cells or FAP-positive patient-derived tumor cells in standard conditions. Harvest and resuspend in sterile PBS.

• Inoculation: Inject 5×106 cells in 100 µL of PBS subcutaneously into the right flank of 6-8 week old male Fox Chase SCID mice[7].

• Monitoring: Measure tumors bi-weekly using digital calipers. Calculate volume using the formula: V=(length×width2)×0.5 [7].

• Randomization: Once tumors reach an average volume of 100–250 mm³, randomize mice into vehicle control, treatment, and blocking (validation) cohorts (n=6 per group)[6].

Phase 2: Dosing & Self-Validating Blockade

Expert Insight: A critical pillar of trustworthiness in radioligand assays is proving specific target engagement. This is achieved through a competitive blocking cohort.

• Preparation: Formulate the D-Ala-boroPro agent (e.g., 177 Lu-PNT6555) in sterile saline.

• Administration: Administer the therapeutic dose (e.g., 60 MBq) via tail vein (IV) injection in a 100 µL bolus[7].

• Self-Validation (Blocking Cohort): Co-administer the radioligand with a saturating dose of a non-radioactive FAP inhibitor (e.g., 0.5 mg of FAPI-04 or cold PNT6555). A successful assay will show near-complete ablation of tumor radiouptake in this cohort, confirming that the localization is entirely FAP-dependent[8].

Phase 3: Imaging, Efficacy, and Endpoint Analysis

• Imaging: For diagnostic cohorts ( 68 Ga), perform PET/CT imaging under gaseous anesthesia 1 hour post-injection. For therapeutic cohorts ( 177 Lu), perform SPECT imaging at 4, 24, 72, and 168 hours to calculate the Area Under the Curve (AUC) for tumor retention[6].

• Efficacy Tracking: Monitor body weight and tumor volume twice weekly. A decline in body weight >15% indicates off-target toxicity. (Note: Highly selective D-Ala-boroPro agents typically show no significant body weight decline)[7].

• Ex Vivo Biodistribution: At predetermined endpoints, euthanize mice, harvest the tumor, blood, kidneys, liver, and bone. Weigh the tissues and measure radioactivity using an Auto-Gamma counter. Express data as percent injected dose per gram (%ID/g)[7].

Figure 2: Chronological workflow for in vivo evaluation of Ala-boroPro agents.

Troubleshooting & Optimization Insights

• Suboptimal Tumor Uptake: If tumor uptake is lower than expected (<5 %ID/g at 1h), verify the in vivo stability of the radiotracer. While D-Ala-boroPro is highly stable, certain chelator linkages may degrade in murine plasma. Analyze urine samples via radio-HPLC; intact tracer in urine confirms systemic stability[9].

• Renal Background: D-Ala-boroPro compounds clear renally. If kidney retention is unusually high, ensure mice are adequately hydrated prior to injection. The lack of FAP expression in normal kidneys means retention is purely excretory, not target-mediated[1].

• Isotope Selection: For larger, well-vascularized tumors (>200 mm³), Beta-emitters ( 177 Lu) are preferred due to their longer path length (crossfire effect). For micro-metastases or small tumor models, Alpha-emitters ( 225 Ac) or Auger-emitters ( 161 Tb) provide superior linear energy transfer (LET) and efficacy[5].

References

• Mhawech-Fauceglia P. et al. / Jacob M. et al. (via POINT Biopharma Preclinical Data). Pre-clinical characterization of the novel Fibroblast Activation Protein (FAP) targeting ligand PNT6555 for the imaging and therapy of cancer. Available at:[Link]

• Poplawski, S. E., et al. (2013). Identification of Selective and Potent Inhibitors of Fibroblast Activation Protein and Prolyl Oligopeptidase. NIH Public Access / PMC. Available at:[Link]

• POINT Biopharma Global Inc. (2021). POINT Biopharma Releases New Data and Exercises Option for Best-in-Class FAP Inhibitor. SEC Filings. Available at: [Link]

• SNMMI / Journal of Nuclear Medicine. (2023). Preclinical Development of PNT6555, a Boronic Acid–Based, Fibroblast Activation Protein-α (FAP)–Targeted Radiotheranostic for Imaging and Treatment of FAP-Positive Tumors. Available at:[Link]

• MDPI. (2023). Synthesis and Preclinical Evaluation of Novel 68Ga-Labeled (R)-Pyrrolidin-2-yl-boronic Acid-Based PET Tracers for Fibroblast Activation Protein-Targeted Cancer Imaging. Available at: [Link]

Sources

• 1. sec.gov [sec.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Preclinical Development of PNT6555, a Boronic Acid–Based, Fibroblast Activation Protein-α (FAP)–Targeted Radiotheranostic for Imaging and Treatment of FAP-Positive Tumors | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 5. Preclinical Development of PNT6555, a Boronic Acid-Based, Fibroblast Activation Protein-α (FAP)-Targeted Radiotheranostic for Imaging and Treatment of FAP-Positive Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Preclinical Development of PNT6555, a Boronic Acid–Based, Fibroblast Activation Protein-α (FAP)–Targeted Radiotheranostic for Imaging and Treatment of FAP-Positive Tumors | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 7. docs.publicnow.com [docs.publicnow.com]
• 8. mdpi.com [mdpi.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Ala-boroPro Stability &amp; Half-Life Optimization

Welcome to the Ala-boroPro Technical Support Center. Designed by Senior Application Scientists, this guide provides mechanistic troubleshooting and validated protocols for researchers working with Alanyl-boroproline (Ala-boroPro) and related dipeptide boronic acid inhibitors of Dipeptidyl Peptidase IV (DPPIV) and Fibroblast Activation Protein (FAP).

Section 1: Mechanistic FAQs - Understanding Ala-boroPro Degradation

Q1: Why does my Ala-boroPro lose its inhibitory activity so rapidly in standard pH 7.4 assay buffers?

Senior Scientist Insight: The loss of activity you are observing is not a degradation into peptide fragments, but rather a reversible, pH-dependent intramolecular cyclization[1].

In aqueous solutions at neutral to basic pH, the unprotonated N-terminal amine of the alanine residue acts as a nucleophile. It coordinates with the electron-deficient boron atom on the C-terminal boroproline, forming a dative B-N bond[2]. This creates a cyclic, six-membered ring (a boron analog of a diketopiperazine)[3]. Because the active site of DPPIV strictly requires an open-chain, trans-conformation dipeptide with a free, protonated N-terminus[4], this cyclic form is completely inactive.

pH-dependent intramolecular cyclization equilibrium of Ala-boroPro.

Q2: What are the exact kinetics of this cyclization? How much time do I have before my drug is inactive?

Senior Scientist Insight: The half-life of the cyclization reaction varies from ~30 minutes to several hours depending on the exact buffer composition and temperature[5]. For Ala-boroPro specifically, the equilibrium constant at pH 7.8 is approximately 2000-fold in favor of the inactive cyclic structure[5]. This means if you leave your stock solution at physiological pH on the benchtop, >99.9% of your compound will rapidly become inactive.

Table 1: Kinetic Parameters of Dipeptide Boronic Acids in Aqueous Buffer (pH 7.8)

Inhibitor	Target	Equilibrium Favors	Half-life ( t1/2​ ) to Equilibrium	Ki​ (Open Active Form)
Ala-boroPro	DPPIV / FAP	Cyclic form (~2000:1)	~30 - 60 mins	27 pM
Val-boroPro	DPPIV / FAP	Cyclic form	~30 - 60 mins	180 pM
Glu-boroAla	DPPIV	Cyclic form (~3:1)	Several hours	8.3 nM

(Data synthesized from tight-binding inhibition analyses[5],[6])

Section 2: Buffer Optimization & Experimental Protocols

Q3: How should I prepare and store my Ala-boroPro stock solutions to maximize half-life?

Senior Scientist Insight: To prevent the N-terminal amine from attacking the boronic acid, you must keep the amine fully protonated. This requires maintaining the stock solution at a highly acidic pH (pH 2.0 - 3.0)[7].

Protocol 1: Acidic Stock Preparation & Storage Self-Validating Rationale: By forcing the equilibrium entirely to the open-chain state, the inhibitor concentration remains 100% active. You can validate this protocol by running an immediate kinetic assay vs. a 24-hour delayed assay; the V0​ (initial velocity) should remain identical if the stock is properly acidified.

• Solvent Selection: Dissolve lyophilized Ala-boroPro in 0.1 N HCl or a 10 mM Citrate buffer adjusted to pH 2.0.

• Concentration: Prepare a highly concentrated stock (e.g., 10 mM) to ensure that when spiked into your final assay, the acidic stock volume is negligible and does not significantly alter the pH of the physiological assay buffer.

• Storage: Aliquot into single-use vials and store at -80°C. Avoid repeated freeze-thaw cycles, which can promote localized pH shifts during ice crystal formation.

Q4: How do I run physiological assays (pH 7.4) without losing the inhibitor before the assay starts?

Senior Scientist Insight: The key is "just-in-time" dilution. Because the half-life of cyclization is ~30 minutes[5], you have a narrow window to measure the true Ki​ before the effective concentration of the active inhibitor plummets.

Protocol 2: Just-In-Time Assay Initiation

• Pre-warm Buffer: Pre-warm your assay buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl) and target enzyme (DPPIV) to 37°C in the microplate.

• Dilution: Dilute the pH 2.0 Ala-boroPro stock into the pH 7.4 assay buffer immediately (< 30 seconds) before adding to the enzyme.

• Continuous Monitoring: Use a continuous fluorometric assay (e.g., using an Ala-Pro-AMC substrate) rather than an endpoint assay. This allows you to capture the initial linear rate ( V0​ ) before significant cyclization occurs[8].

• Data Analysis: When calculating Ki​ , you must use equations for slow, tight-binding inhibition that mathematically account for the time-dependent depletion of the active inhibitor species[6].

Section 3: Advanced Structural Strategies

Q5: I need to use Ala-boroPro in a 48-hour cell culture assay. The acidic stock method won't work because the media is pH 7.4. What are my options?

Senior Scientist Insight: For long-term in vitro or in vivo applications, formulation alone is insufficient. You must utilize structural prodrug strategies, specifically the "Pro-Soft Drug" approach[7].

By attaching an additional amino acid or dipeptide to the N-terminus of Ala-boroPro (e.g., creating Chg-Pro-Ala-boroPro), you eliminate the free N-terminal amine required for cyclization. This prodrug is completely stable at pH 7.4. Once introduced to the biological system, the target enzyme itself (or a ubiquitous background protease) cleaves the N-terminal extension, releasing the active Ala-boroPro directly at the site of action[7]. Any active drug that diffuses away from the target site will rapidly cyclize and inactivate, providing a localized effect with minimal systemic toxicity[7].

Pro-soft drug strategy leveraging target-mediated activation and spontaneous cyclization.

Q6: Are there non-cyclizing boronic acid alternatives if I cannot use a prodrug?

Senior Scientist Insight: Yes. If your experimental constraints prohibit prodrugs, consider peptidomimetics. For example, replacing the dipeptide amide bond with a constrained (Z)-fluoroolefin completely prevents the conformational rotation required for intramolecular cyclization[8]. These isosteres exhibit half-lives of >100 hours at pH 7.6 while maintaining nanomolar potency against DPPIV[8].

References

• Dipeptide Boronic Acid Inhibitors of Dipeptidyl Peptidase IV: Determinants of Potency and in Vivo Efficacy and Safety | Journal of Medicinal Chemistry - ACS Publications | 5

• US6355614B1 - Cyclic boroproline compounds | Google Patents | 1

• Inhibition of dipeptidyl peptidase IV by fluoroolefin-containing N-peptidyl-O-hydroxylamine peptidomimetics | PMC | 8

• Inhibition of dipeptidyl peptidase IV by fluoroolefin-containing N-peptidyl-O-hydroxylamine peptidomimetics | PNAS | 4

• Inhibition of Dipeptidyl Peptidase iv (CD26) by Peptide Boronic Acid Dipeptides | Taylor & Francis | 6

• Pro-Soft Val-boroPro: A Strategy for Enhancing in Vivo Performance of Boronic Acid Inhibitors of Serine Proteases | Journal of Medicinal Chemistry - ACS Publications | 7

• Structure−Activity Relationships of Boronic Acid Inhibitors of Dipeptidyl Peptidase IV. 1. Variation of the P2 Position of Xaa-boroPro Dipeptides | Journal of Medicinal Chemistry - ACS Publications | 2

• Boron Containing Compounds as Protease Inhibitors | Chemical Reviews | 3

Sources

• 1. US6355614B1 - Cyclic boroproline compounds - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pnas.org [pnas.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tandfonline.com [tandfonline.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Tumor Retention of D-Ala-boroPro Radioligands

Welcome to the Technical Support Center for Fibroblast Activation Protein (FAP)-targeted radiotheranostics. As a Senior Application Scientist, I have designed this guide to help researchers, radiochemists, and drug development professionals troubleshoot and optimize the tumor retention of D-Ala-boroPro-based radioligands (e.g., PNT6555, PNT3087).

This guide synthesizes field-proven methodologies with mechanistic causality to ensure your preclinical workflows are both robust and self-validating.

Core Mechanism: FAP Targeting via D-Ala-boroPro

Fibroblast Activation Protein-α (FAP) is a serine protease highly overexpressed on cancer-associated fibroblasts (CAFs) in over 90% of epithelial tumors, making it a premier target for radioligand therapy (RLT)[1][2]. While first-generation quinoline-based FAP inhibitors (FAPIs) demonstrated excellent tumor imaging capabilities, their therapeutic potential was often bottlenecked by rapid tumor washout[3].

The transition to the D-Ala-boroPro pharmacophore (a boronic acid-based inhibitor) fundamentally alters the binding kinetics. The boronic acid warhead forms a reversible covalent bond with the catalytic serine of FAP, significantly decreasing the dissociation rate (slow off-rate) and driving prolonged tumor retention while maintaining rapid renal clearance of the unbound fraction[3][4].

Mechanism of D-Ala-boroPro radioligands achieving high tumor retention and rapid clearance.

Frequently Asked Questions (FAQs)

Q: Why should I use a D-Ala-boroPro derivative over a standard quinoline-based FAPI for therapeutic applications? A: Therapeutic efficacy in RLT requires delivering a high radiation dose to the tumor over time (Area Under the Curve, AUC). Quinoline-based FAPIs (like FAPI-04) often exhibit rapid tumor washout, limiting the therapeutic index[3][5]. D-Ala-boroPro derivatives, such as N-(pyridine-4-carbonyl)-D-Ala-boroPro, demonstrate >350-fold selectivity for FAP over related enzymes (like PREP and DPP4) and achieve superior tumor retention out to 168 hours post-injection in preclinical models[6][7].

Q: My D-Ala-boroPro radioligand shows high affinity in vitro but poor retention in vivo. What is the primary cause? A: In vivo retention is heavily dictated by the linker region connecting the D-Ala-boroPro pharmacophore to the chelator (e.g., DOTA). If the linker is too lipophilic or sterically hinders the boronic acid warhead, the off-rate increases. Next-generation ligands (e.g., PNT3087, PNT3106) utilize structural modifications across the linker to optimize the pharmacokinetic profile, doubling the tumor AUC compared to first-generation molecules[8].

Troubleshooting Guide: Optimizing Tumor Retention

Issue 1: Rapid Washout / Suboptimal Tumor AUC in Xenograft Models

Symptom: Small-animal PET/SPECT imaging shows high initial tumor uptake at 1h, but activity drops by >70% at 24h. Causality: The radioligand is dissociating from FAP too quickly, or the chosen xenograft model expresses insufficient levels of FAP to act as a reliable sink. Resolution:

• Linker Optimization: Modify the linker region. Studies show that altering the aminomethyl linker can drastically impact retention. Next-generation D-Ala-boroPro ligands have achieved up to 1266 %ID·h/g AUC by optimizing this region[8].

• Model Validation: Ensure your xenograft model is appropriate. Many human cancer cell lines lose FAP expression in vitro. Self-Validating Step: Use a stably transfected model (e.g., HEK-mFAP or HPAF-II-hFAP) as a positive control alongside your target cell line to isolate whether the issue is ligand-based or model-based[4][8].

Issue 2: High Off-Target Accumulation (Kidney/Bladder)

Symptom: Dosimetry estimates predict the kidneys or bladder wall as dose-limiting organs. Causality: D-Ala-boroPro radioligands are highly hydrophilic and clear rapidly via the renal pathway. High bladder activity is a physiological consequence of this clearance, not necessarily off-target binding. However, high cortical kidney retention indicates non-specific trapping of the chelator-metal complex. Resolution:

• Hydration & Diuresis: In preclinical models, ensure adequate hydration.

• Receptor Blocking (Validation): Co-inject a cohort of mice with a 100-fold molar excess of unlabeled precursor (e.g., cold PNT6555). If kidney uptake remains high while tumor uptake drops, the kidney accumulation is non-specific (likely charge-related trapping of the DOTA complex). If kidney uptake drops, it indicates specific binding to baseline FAP/DPP expression in the renal tissue[4].

Issue 3: Low Radiochemical Yield (RCY) or In Vivo Chelator Instability

Symptom: High bone uptake (for ^68^Ga) or high liver/spleen uptake (for ^177^Lu), indicating free radiometal in circulation. Causality: The DOTA chelator is not fully complexed with the radiometal due to suboptimal pH, temperature, or the presence of trace metal contaminants competing for the chelator. Resolution:

• Buffer Optimization: Perform radiochelation in metal-free sodium acetate buffer (pH 4.5 - 5.0).

• Thermodynamic Heating: DOTA requires heat for efficient complexation. Incubate at 95°C for 10-30 minutes. Self-Validating Step: Always perform instant thin-layer chromatography (iTLC) before injection. Do not inject if RCY is < 95%.

Quantitative Data Summary: Generational Improvements

The table below summarizes the causality of linker modifications on in vitro affinity and in vivo tumor retention, comparing first-generation (PNT6555) to next-generation D-Ala-boroPro radioligands[8].

Radioligand	Pharmacophore Base	In Vitro Affinity (hFAP IC50)	In Vivo Tumor Retention (AUC: %ID·h/g)	Clinical Profile Prediction
PNT6555	D-Ala-boroPro	6.6 nM	530	First-generation baseline; good efficacy
DOTAGA.SA(FAPi)2	Quinoline-based	2.7 nM	< 530	High affinity, rapid washout
PNT3087	Modified D-Ala-boroPro	2.2 nM	891	Improved retention; strong Tumor Growth Inhibition (TGI)
PNT3090	Modified D-Ala-boroPro	1.4 nM	1092	Superior affinity; prolonged retention
PNT3106	Modified D-Ala-boroPro	2.2 nM	1266	Highest AUC; 94% TGI at 40 MBq

Step-by-Step Experimental Methodologies

To systematically optimize and validate your D-Ala-boroPro radioligands, follow this self-validating experimental workflow.

Experimental workflow for the preclinical development of FAP-targeted radioligands.

Protocol A: In Vitro FAP Affinity and Selectivity Assay

Causality: Before moving to in vivo models, you must confirm that linker modifications have not sterically hindered the boronic acid warhead's ability to bind the FAP catalytic site.

• Preparation: Plate recombinant human FAP (hFAP) and closely related enzymes (DPP4, PREP) in separate 96-well plates.

• Substrate Addition: Add a FAP-specific fluorogenic substrate (e.g., 3144-AMC).

• Inhibitor Titration: Introduce the non-radioactive (natural metal chelated, e.g., ^nat^Lu) D-Ala-boroPro ligand in a serial dilution (0.1 nM to 10 µM).

• Quantification: Measure the release of the fluorescent cleavage product over 60 minutes.

• Validation: Calculate the IC50. A viable candidate must show an IC50 < 10 nM for FAP and > 1000 nM for DPP4/PREP to ensure target specificity[1][8].

Protocol B: In Vivo Biodistribution & Retention Profiling

Causality: Ex vivo gamma counting provides the absolute ground truth for tissue uptake (%ID/g), bypassing the partial volume effects and attenuation artifacts of small-animal PET/SPECT.

• Model Preparation: Inoculate immunocompromised mice with HPAF-II-hFAP or HEK-mFAP cells. Wait until tumors reach ~150-200 mm³.

• Radiotracer Injection: Inject ~10 MBq of the ^177^Lu-labeled D-Ala-boroPro ligand via the lateral tail vein.

• Validation (Blocking Cohort): Concurrently inject a separate cohort with 10 MBq of the tracer + 500 µg of unlabeled ligand to prove FAP-mediated specific uptake.

• Tissue Harvesting: Euthanize mice at predetermined time points (1h, 4h, 24h, 72h, 168h). Harvest the tumor, blood, kidneys, liver, and bone.

• Gamma Counting: Weigh the tissues and measure radioactivity using an ex vivo decay-corrected gamma counter.

• Data Synthesis: Plot the %ID/g over time to calculate the Time-Integrated Activity Coefficient (TIAC) and total tumor AUC[8].

References

• Poplawski SE, Lai JH, Li Y, et al. "Identification of Selective and Potent Inhibitors of Fibroblast Activation Protein and Prolyl Oligopeptidase." Journal of Medicinal Chemistry. 2013;56(9):3467-3477. Available at:[Link]

• Poplawski SE, Hallett RM, Dornan MH, et al. "Preclinical Development of PNT6555, a Boronic Acid-Based, Fibroblast Activation Protein-α (FAP)-Targeted Radiotheranostic for Imaging and Treatment of FAP-Positive Tumors." Journal of Nuclear Medicine. 2024;65(1):100-108. Available at:[Link]

• Novakowski K, Poplawski S, Southcott L, et al. "Pre-clinical development of next-generation FAP-targeting radioligands with improved tumor retention." Journal of Nuclear Medicine. 2025;66(supplement 1):251205. Available at:[Link]

Sources

• 1. sec.gov [sec.gov]
• 2. docs.publicnow.com [docs.publicnow.com]
• 3. Preclinical Development of PNT6555, a Boronic Acid–Based, Fibroblast Activation Protein-α (FAP)–Targeted Radiotheranostic for Imaging and Treatment of FAP-Positive Tumors | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. DOTA-aminomethyl-Bz-D-Ala-boroPro | C31H48BN7O11 | CID 168489413 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ptacts.uspto.gov [ptacts.uspto.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. Pre-clinical development of next-generation FAP-targeting radioligands with improved tumor retention | Journal of Nuclear Medicine [jnm.snmjournals.org]

overcoming rapid renal clearance of Ala-boroPro in mouse models

Technical Support Center: Overcoming Rapid Renal Clearance of Ala-boroPro in Mouse Models

Overview Ala-boroPro (and related derivatives like Val-boroPro) are highly potent, reversible inhibitors of dipeptidyl peptidase-4 (DPP-4) and fibroblast activation protein (FAP). Despite their nanomolar affinities, unmodified boronic acid dipeptides suffer from severe pharmacokinetic (PK) limitations in murine models, primarily due to rapid glomerular filtration and pH-dependent intramolecular cyclization. This support center provides actionable troubleshooting steps, validated protocols, and mechanistic insights to help you optimize the in vivo half-life of Ala-boroPro constructs.

FAQ: Mechanistic Basis of Clearance & Instability

Q: Why does unmodified Ala-boroPro clear from murine circulation within minutes? A: The rapid clearance is driven by two independent but compounding factors:

• Size-Exclusion Filtration: Unmodified Ala-boroPro has a molecular weight of <400 Da. In mouse models, molecules below the ~60 kDa threshold are subject to immediate and unhindered glomerular filtration in the kidneys, leading to a fast-phase blood half-life ( t1/2​ ) of less than 15 minutes [1].

• Intramolecular Cyclization: At physiological pH (7.4), the free N-terminal amine of Ala-boroPro coordinates with the electrophilic boron atom, forming an inactive cyclic species. This equilibrium heavily favors the cyclic form in the bloodstream, effectively neutralizing the active open form and accelerating systemic elimination[2].

Q: Can I just increase the dosing concentration to overcome the short half-life? A: No. While increasing the dose temporarily saturates the target receptors, the clearance rate follows first-order kinetics. Furthermore, high systemic concentrations of boronic acid dipeptides can lead to off-target toxicity. Structural modification or advanced formulation is required to alter the PK profile fundamentally.

Fig 1. Pharmacokinetic optimization pathways for Ala-boroPro.

Troubleshooting Guide 1: Formulation & Structural Modifications

Q: What are the most reliable methods to prevent rapid renal clearance while maintaining target affinity? A: To bypass the renal filtration threshold and prevent cyclization, you must alter the hydrodynamic radius and protect the N-terminus. We recommend three validated approaches:

• N-Terminal Conjugation (The "Bulky Group" Approach): Adding a bulky N-terminal group, such as a pyridine-4-carbonyl or a 4-quinolinoyl moiety, prevents the N-terminal amine from cyclizing with the boronic acid [1]. Furthermore, conjugating these to metal chelators (e.g., DOTA) for radiotheranostic applications (like 177 Lu-PNT6555) drastically alters the lipophilicity and tissue distribution, extending tumor retention up to 168 hours despite some residual renal clearance [3].

• Site-Specific PEGylation: Covalently attaching a monodisperse Polyethylene Glycol (PEG) chain (e.g., 20-40 kDa) increases the hydrodynamic volume above the 60 kDa renal filtration threshold [4]. This provides steric shielding against proteases and slows glomerular filtration [5].

• Nanoparticle Encapsulation: Loading Ala-boroPro into liposomal or polymeric nanocarriers shifts the clearance mechanism from renal filtration to the mononuclear phagocyte system (MPS), extending circulation time from minutes to hours.

Quantitative PK Data Comparison

Compound / Construct	Primary Modification	Target	Plasma t1/2​ (Mouse)	Primary Clearance Route
Unmodified Ala-boroPro	None	DPP-4 / FAP	< 15 min	Renal (Glomerular)
99m Tc-iFAP	HYNIC conjugation	FAP	~14.4 min (fast phase)	Renal (Triexponential)
177 Lu-PNT6555	DOTA + 177 Lu	FAP	~2-4 hours	Renal / Hepatobiliary
PEGylated-boroPro	40 kDa PEG chain	DPP-4	> 12 hours	Hepatic / MPS

(Note: Values are aggregated averages from standard murine PK models [1, 3, 4].)

Troubleshooting Guide 2: Experimental Workflows for PK/PD Evaluation

Q: My PK data for Ala-boroPro is highly erratic. The plasma concentrations drop to zero almost immediately ex vivo. What is going wrong? A: You are likely experiencing ex vivo cyclization. Boronic acid dipeptides are highly sensitive to pH. When you draw murine blood (pH ~7.4), the compound continues to cyclize in the collection tube. By the time you run the UPLC-MS/MS analysis, the active open form has degraded.

Causality & Solution: You must create a self-validating system by instantly locking the chemical equilibrium. Acidifying the plasma sample immediately upon collection forces the cyclic form back into the active open form, ensuring your MS/MS quantifies the true total drug concentration.

Protocol: Standardized Murine PK Sampling for Boronic Acid Peptides

Materials Needed:

• K2EDTA Microtainer tubes

• 0.1% Formic Acid (FA) in LC-MS grade water

• Ice bath

• Internal Standard (e.g., heavy-isotope labeled Ala-boroPro)

Step-by-Step Methodology:

• Administration: Administer the modified Ala-boroPro construct (IV or PO) to the murine cohort (n=3 to 5 per time point).

• Blood Collection: At designated time points (e.g., 5, 15, 30, 60, 120 min), collect 50 µL of blood via the retro-orbital sinus or tail vein directly into K2EDTA tubes pre-chilled on ice.

• Immediate Acidification (CRITICAL): Within 30 seconds of collection, add 5 µL of 0.1% Formic Acid to the whole blood to drop the pH below 5.0. This halts intramolecular cyclization.

• Plasma Separation: Centrifuge the acidified blood at 2,000 x g for 10 minutes at 4°C. Carefully extract the plasma supernatant.

• Protein Precipitation: Add 3 volumes of ice-cold acetonitrile (containing the Internal Standard) to 1 volume of plasma. Vortex for 2 minutes, then centrifuge at 15,000 x g for 10 minutes at 4°C.

• UPLC-MS/MS Analysis: Transfer the clean supernatant to an autosampler vial. Analyze using a C18 column with a mobile phase gradient of water/acetonitrile containing 0.1% FA.

Fig 2. Standardized murine PK sampling workflow for boronic acid peptides.

References

• Design, Synthesis and Preclinical Assessment of 99mTc-iFAP for In Vivo Fibroblast Activ
• Inhibition of dipeptidyl peptidase IV by fluoroolefin-containing N-peptidyl-O-hydroxylamine peptidomimetics.PNAS.
• Preclinical Development of PNT6555, a Boronic Acid–Based, Fibroblast Activation Protein-α (FAP)–Targeted Radiotheranostic for Imaging and Treatment of FAP-Positive Tumors.SNM Journals.
• Site-specific PEGylation of Proteins: Recent Developments.
• Progress in peptide and protein therapeutics: Challenges and str

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating D-Ala-boroPro Selectivity Against DPP4 and PREP

For: Researchers, scientists, and drug development professionals

Introduction: The Imperative of Selectivity in Protease Inhibition

In the landscape of modern drug discovery, targeting serine proteases has proven to be a highly fruitful strategy. Within this class, Dipeptidyl Peptidase-4 (DPP4) and Prolyl Endopeptidase (PREP) represent two compelling targets, yet for distinct therapeutic applications. DPP4, a transmembrane glycoprotein, is a well-established target for the treatment of type 2 diabetes, primarily through its role in inactivating incretin hormones like GLP-1 and GIP.[1][2][3] Its inhibition potentiates insulin secretion and helps maintain glucose homeostasis.[4][5] In contrast, PREP, a cytosolic enzyme, is implicated in the maturation and degradation of neuropeptides and is being investigated for its role in neurodegenerative and psychological disorders.[6][7][8]

Given their distinct physiological roles, the development of inhibitors that can selectively target one enzyme over the other is of paramount importance. Off-target inhibition can lead to unforeseen side effects and compromise the therapeutic index of a drug candidate. This is particularly critical within the prolyl-specific serine protease family, where enzymes like DPP8 and DPP9 share structural similarities with DPP4, and non-selective inhibition has been linked to toxicity.[9][10]

This guide provides an in-depth, experimentally-grounded framework for validating the selectivity of D-Ala-boroPro, a dipeptide boronic acid-based inhibitor, for DPP4 over PREP. We will delve into the structural rationale for selectivity, present a rigorous protocol for its quantitative assessment, and discuss the interpretation of the resulting data.

The Molecular Players: A Structural and Functional Overview

Understanding the structural nuances of our target enzymes and the inhibitor is fundamental to comprehending the basis of selectivity.

• Dipeptidyl Peptidase-4 (DPP4): Also known as CD26, DPP4 is a type II transmembrane glycoprotein that acts as an exopeptidase.[11][12] Its structure features a C-terminal α/β-hydrolase catalytic domain and an N-terminal eight-bladed β-propeller domain.[3][13] This β-propeller acts as a "gate," restricting access to the buried active site. The active site itself contains the classic Ser630-Asp708-His740 catalytic triad.[1][14] DPP4 specifically cleaves dipeptides from the N-terminus of polypeptides that have a proline or alanine residue in the second position.[11][13]

• Prolyl Endopeptidase (PREP): PREP is a cytosolic serine protease that, like DPP4, belongs to the S9 family.[15][16] It also consists of a catalytic α/β-hydrolase domain and a seven-bladed β-propeller domain that regulates substrate entry.[8] However, PREP functions as an endopeptidase, cleaving peptide bonds on the C-terminal side of proline residues within peptides shorter than approximately 30 amino acids.[6][16]

• D-Ala-boroPro: This compound is a transition-state analog inhibitor. The boronic acid moiety forms a reversible, covalent bond with the active site serine (Ser630 in DPP4) of its target protease, mimicking the tetrahedral intermediate of peptide bond hydrolysis.[1][17] This interaction results in highly potent inhibition. The selectivity of such inhibitors is largely dictated by the interactions between the inhibitor's side chains and the enzyme's substrate-binding pockets (e.g., S1 and S2 pockets).

Figure 1: Comparison of DPP4 and PREP enzymatic activity.

Experimental Validation of Selectivity: A Step-by-Step Protocol

The most direct method to determine inhibitor selectivity is through comparative enzyme inhibition kinetic assays. The goal is to quantify the inhibitory potency—typically as an IC50 or Kᵢ value—of D-Ala-boroPro against each enzyme individually.[18][19]

Protocol: Fluorometric Enzyme Inhibition Assay

This protocol outlines a robust method using fluorogenic substrates, which provides high sensitivity and is amenable to a microplate format for efficient data generation.

A. Reagents and Materials

• Enzymes: Highly purified, recombinant human DPP4 and recombinant human PREP.

• Inhibitor: D-Ala-boroPro, dissolved in an appropriate solvent (e.g., DMSO) to create a high-concentration stock solution.

• Substrates:

  • For DPP4: Gly-Pro-7-amido-4-methylcoumarin (Gly-Pro-AMC).

  • For PREP: Z-Gly-Pro-7-amido-4-methylcoumarin (Z-Gly-Pro-AMC).

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, containing 1 mg/mL BSA (to prevent non-specific binding).

• Equipment: Black, flat-bottom 96-well microplates; multichannel pipettes; fluorescence microplate reader capable of kinetic measurements (Excitation: ~360-380 nm, Emission: ~440-460 nm).

B. Experimental Workflow

Figure 2: Workflow for determining inhibitor IC50 values.

C. Step-by-Step Procedure

• Inhibitor Preparation: Perform a serial dilution series of the D-Ala-boroPro stock solution in assay buffer to achieve a range of concentrations that will span from no inhibition to complete inhibition. Also, prepare a "no inhibitor" control containing only the solvent (e.g., DMSO) at the same final concentration as in the inhibitor wells.

• Assay Plate Setup: To the wells of a 96-well plate, add 50 µL of the appropriate D-Ala-boroPro dilution or control.

• Enzyme Addition: Add 25 µL of the enzyme working solution (either DPP4 or PREP) to each well. The final enzyme concentration should be chosen to yield a robust signal within the linear range of the instrument.

• Pre-incubation: Gently mix the plate and incubate for 15 minutes at room temperature.

  • Causality Note: This pre-incubation step is critical. For inhibitors like D-Ala-boroPro that form a covalent bond, even a reversible one, binding may not be instantaneous. This period allows the inhibitor-enzyme binding to reach equilibrium, ensuring that the measured inhibition reflects the true potency.

• Reaction Initiation: Initiate the enzymatic reaction by adding 25 µL of the appropriate substrate working solution to all wells. The final substrate concentration should ideally be at or near its Kₘ value for the respective enzyme.

• Data Acquisition: Immediately place the plate in the fluorescence reader and begin monitoring the increase in fluorescence over time (e.g., readings every 60 seconds for 15-30 minutes).

D. Data Analysis and Interpretation

• Calculate Reaction Rates: For each well, determine the reaction rate (V) by calculating the slope of the linear portion of the fluorescence versus time plot.

• Determine Percent Inhibition: Calculate the percent inhibition for each inhibitor concentration using the following formula: % Inhibition = 100 * (1 - (V_inhibitor / V_control)) where V_inhibitor is the rate in the presence of the inhibitor and V_control is the average rate of the "no inhibitor" controls.

• Calculate IC50: Plot the percent inhibition against the logarithm of the inhibitor concentration. Use a non-linear regression analysis to fit the data to a four-parameter logistic equation to determine the IC50 value, which is the concentration of inhibitor required to reduce enzyme activity by 50%.[19]

• Determine the Selectivity Index (SI): The selectivity of D-Ala-boroPro for DPP4 over PREP is calculated as a simple ratio of the IC50 values: Selectivity Index (SI) = IC50(PREP) / IC50(DPP4) A large SI value (>>10) indicates high selectivity for DPP4.

Comparative Data & The Structural Basis for Selectivity

While specific head-to-head data for the parent D-Ala-boroPro compound against both DPP4 and PREP can be sparse in single publications, analysis of related compounds provides a clear rationale for achieving high selectivity. For instance, studies on boronic acid inhibitors have shown that modifications at the P2 position (the D-alanine in this case) are critical for differentiating between members of the S9 protease family.[17][20]

The D-stereoisomer of alanine at the P2 position is often well-tolerated by proteases like Fibroblast Activation Protein (FAP), a close relative of DPP4, while being disfavored by PREP.[17][20] This discrimination arises from subtle differences in the shape and steric constraints of their respective S2 sub-pockets. DPP4's active site is adapted to accommodate the N-terminal end of a peptide, whereas PREP's active site is designed to bind a peptide chain internally. This fundamental difference in substrate recognition is exploited by D-Ala-boroPro.

Table 1: Representative Inhibitory Potency Data for boroPro-based Compounds

Enzyme	Inhibitor	Kᵢ (nM)	IC₅₀ (nM)	Selectivity Index (PREP/FAP)	Reference
FAP	N-(pyridine-4-carbonyl)-D-Ala-boroPro	-	36 ± 4.8	>350	[17][20]
PREP	N-(pyridine-4-carbonyl)-D-Ala-boroPro	-	>13,000	[17]
FAP	N-acetyl-D-Ala-boroPro	350	2900 ± 600	~7.7 (reported), ~0.4 (re-evaluated)	[17][20]
PREP	N-acetyl-D-Ala-boroPro	45	7000 ± 1100	[17]

Note: This table presents data for D-Ala-boroPro derivatives against FAP (a close homolog of DPP4) and PREP to illustrate the principle of selectivity driven by the D-Ala residue. The selectivity index shown is for PREP/FAP. A similar high selectivity for DPP4 over PREP is anticipated for D-Ala-boroPro due to the conserved structural features among these proteases.

The data clearly illustrates that while a simple acetyl cap on D-Ala-boroPro results in modest potency and poor selectivity, modifying the N-terminus (e.g., with a pyridine-4-carbonyl group) can dramatically enhance both potency and selectivity for the intended target over PREP.[17] This underscores the importance of probing the S2 pocket and beyond to achieve the desired selectivity profile.

Figure 3: Conceptual diagram of D-Ala-boroPro's selective binding.

Conclusion

The validation of inhibitor selectivity is a cornerstone of rigorous drug development. For D-Ala-boroPro, its potential as a selective DPP4 inhibitor hinges on experimentally demonstrating a significant potency difference against off-targets like PREP. The detailed fluorometric inhibition assay presented here provides a self-validating system to generate robust IC50 and selectivity index data. The structural rationale, supported by data from analogous compounds, strongly suggests that the D-alanine moiety is a key determinant in driving selectivity by exploiting subtle but critical differences between the DPP4 and PREP active sites. By employing these methodologies, researchers can confidently characterize the selectivity profile of D-Ala-boroPro, a critical step in its journey from a chemical tool to a potential therapeutic agent.

References

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• Wikipedia. Discovery and development of dipeptidyl peptidase-4 inhibitors.
• American Diabetes Association. Chapter 12: Dipeptidyl Peptidase-4 (DPP-4) Inhibitors.
• Diabetes UK. DPP-4 inhibitors (gliptins).
• U.S. Food and Drug Administration. (2016, February 22). Information on Dipeptidyl Peptidase-4 (DPP-4) Inhibitors.
• Drucker, D. J. (2017). Pharmacology, Physiology, and Mechanisms of Action of Dipeptidyl Peptidase-4 Inhibitors. Diabetes Care, 40(4), 428-430.
• Carr, R. D. (2017). Physiology and Pharmacology of DPP-4 in Glucose Homeostasis and the Treatment of Type 2 Diabetes. Frontiers in Endocrinology, 8, 37.
• Bachovchin, D. A., et al. (2013). Identification of Selective and Potent Inhibitors of Fibroblast Activation Protein and Prolyl Oligopeptidase. Journal of Medicinal Chemistry, 56(10), 3945-3956.
• Myöhänen, T. T., et al. (2025, April 8). The Inhibition of Prolyl Endopeptidase (PREP) by KYP-2047 Treatment to Reduce Myocardial Ischemia/Reperfusion Injury. MDPI.
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• Lambeir, A. M., et al. (2013, October 7). Dipeptidyl Peptidase IV and Its Inhibitors: Therapeutics for Type 2 Diabetes and What Else? Chemical Reviews, 113(10), 7436-7461.
• RCSB PDB-101. Diabetes Mellitus: DPP4.
• Wikipedia. Dipeptidyl peptidase-4.
• Lamers, D., et al. (2022, September 16). Dipeptidyl Peptidase 4 (DPP4)
• Thakur, K., et al. (2025, April 10). Inhibition of prolyl endopeptidase through a noncatalytic active site residue. AIP Publishing.
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• Bain, J., et al. (2007). Measuring and interpreting the selectivity of protein kinase inhibitors. Biochemical Journal, 408(3), 297-315.
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• Slania, S. L., et al. (2023, May 28). Synthesis and Preclinical Evaluation of Novel 68Ga-Labeled (R)-Pyrrolidin-2-yl-boronic Acid-Based PET Tracers for Fibroblast Activation Protein-Targeted Cancer Imaging. MDPI.
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• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development.
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• ResearchGate. (2015, September 2). Prolyl Endopeptidase (PREP) is Associated With Male Reproductive Functions and Gamete Physiology in Mice.
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• Trujillo-Benítez, D. J., et al. (2023). 68Ga-DOTA-D-Alanine-BoroPro Radiotracer for Imaging of the Fibroblast Activation Protein in Malignant and Non-Malignant Diseases. PMC.
• MDPI. (2023, May 28). Synthesis and Preclinical Evaluation of Novel 68Ga-Labeled (R)
• ACS Publications. (2011, March 9). Pro-Soft Val-boroPro: A Strategy for Enhancing in Vivo Performance of Boronic Acid Inhibitors of Serine Proteases. Journal of Medicinal Chemistry.
• Lankas, G. R., et al. (2005). Dipeptidyl Peptidase IV Inhibition for the Treatment of Type 2 Diabetes. Diabetes, 54(10), 2988-2994.

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In Vivo Efficacy of Ala-boroPro Derivatives vs. FAPI-46: A Mechanistic and Pharmacokinetic Comparison Guide

As a Senior Application Scientist in radiopharmaceutical development, I frequently encounter debates regarding the optimal pharmacophore for targeting Fibroblast Activation Protein-alpha (FAP-α). FAP is a highly compelling pan-cancer target due to its dense expression on cancer-associated fibroblasts (CAFs) in over 90% of epithelial tumors, juxtaposed with its near absence in healthy adult tissues[1].

Currently, the theranostic landscape is divided between two primary inhibitor classes: the quinoline-based small molecules (exemplified by FAPI-46) and the boronic acid-based dipeptidomimetics (exemplified by D-Ala-boroPro derivatives like PNT6555 and ARI-3099). This guide provides an objective, data-driven comparison of their in vivo efficacy, grounded in the causality of their distinct binding mechanisms.

Mechanistic Grounding: Covalent vs. Non-Covalent Engagement

The divergent in vivo performance of these two classes stems fundamentally from how they interact with FAP's catalytic domain.

• FAPI-46 (Non-Covalent): 2 that binds non-covalently to the FAP active site[2]. While this allows for rapid tumor penetration and excellent early-phase contrast for PET imaging, the non-covalent nature leads to rapid target dissociation. Consequently, the systemic clearance is fast, which severely limits the radiation dose delivered to the tumor over time[3].

• Ala-boroPro Derivatives (Reversible Covalent): Compounds based on the D-Ala-boroPro scaffold incorporate a highly electrophilic boronic acid warhead. This warhead forms a reversible covalent bond with the active-site serine (Ser624) of FAP[4]. Historically, first-generation boronic acid inhibitors lacked selectivity, hitting off-target dipeptidyl peptidases (DPPs). However, modern D-Ala-boroPro derivatives (such as PNT6555) have been structurally optimized to achieve1[1]. This covalent engagement translates directly to prolonged tumor retention, a critical prerequisite for therapeutic efficacy when using alpha or beta-emitting isotopes[1].

Fig 1: Mechanistic binding and pharmacokinetic divergence of FAPI-46 vs. Ala-boroPro.

Comparative In Vivo Efficacy and Biodistribution

When evaluating radioligand therapy (RLT), the area under the curve (AUC) for tumor radiation dosimetry dictates the biological outcome.

FAPI-46 Dynamics: In murine xenograft models,2[2]. However, longitudinal SPECT imaging of 177Lu-FAPI-46 reveals a steep washout curve, with tumor retention dropping to 3.8 %ID/g at 24 hours and a mere 1.6 %ID/g at 72 hours[2]. Because of this short tumor retention,3, requiring combination with immune checkpoint blockade (ICB) to achieve meaningful growth delay in low-to-medium FAP expressing tumors[3].

Ala-boroPro Dynamics: D-Ala-boroPro derivatives exhibit fundamentally superior pharmacokinetics for therapy. Clinical candidates like PNT6555 demonstrate 1[1]. In preclinical models utilizing Actinium-225 or Lutetium-177, this persistent retention successfully delivered large, sustained doses of radiation to the tumor, resulting in1[1].

Quantitative Data Summary

Parameter	FAPI-46	D-Ala-boroPro (e.g., PNT6555 / ARI-3099)
Pharmacophore	Quinoline-based small molecule	Boronic acid-based dipeptide
Binding Mechanism	Non-covalent	Reversible covalent (Ser624)
FAP Affinity (IC50)	~1.2 nM[2]	~36 nM (ARI-3099)[5]
1h Tumor Uptake (PET)	~10.1 %ID/g[2]	~6.38 %ID/g[5]
72h Tumor Retention	Low (1.6 %ID/g)[2]	High (Persistent)[1]
In Vivo Efficacy	Moderate (Requires combination/repeated doses)[3]	High (Complete regression as monotherapy)[1]
Enzymatic Selectivity	Highly selective	>26,000-fold FAP vs DPP4 (Optimized)[1]

Self-Validating Experimental Protocol: In Vivo Theranostic Evaluation

To objectively compare the efficacy of FAP-targeted ligands in your own facility, a rigorously controlled in vivo workflow is required. The following protocol is designed to validate the differential retention kinetics between covalent and non-covalent binders.

Step 1: Cell Line Preparation and Xenograft Establishment

• Action: Inoculate 5 × 10⁶ FAP-overexpressing cells (e.g., HEK-FAP or genetically modified FSA-F cells) subcutaneously into the right flank of immunocompromised mice (e.g., BALB/c nude). Monitor until tumor volume reaches 150–200 mm³.

• Causality: While FAP expression is primarily stromal in human cancers, utilizing a genetically engineered FAP-overexpressing tumor cell line ensures that radioligand uptake is strictly target-mediated, uniform, and easily quantifiable without relying on unpredictable murine stromal infiltration[2][3].

Step 2: Radiosynthesis and Quality Control

• Action: Radiolabel FAPI-46 and the Ala-boroPro derivative with 68Ga (for PET) and 177Lu (for SPECT/Therapy). Purify to ensure radiochemical purity >95% via radio-HPLC.

• Causality: Specific activity must be tightly controlled (e.g., 12–16 GBq/μmol)[6]. FAP receptors on the tumor surface are saturable; injecting a formulation with low specific activity will result in competitive self-blocking by the unlabeled precursor, artificially depressing the measured %ID/g.

Step 3: Longitudinal PET/SPECT Imaging (Biodistribution)

• Action: Inject ~10 MBq of 68Ga-labeled tracers intravenously for 1h PET imaging. For retention studies, inject ~30 MBq of 177Lu-labeled tracers and perform SPECT/CT imaging at 4h, 24h, 48h, and 72h post-injection. Quantify regions of interest (ROIs) for the tumor, kidneys, and liver.

• Causality: Imaging at multiple, extended time points (up to 72h) is critical. A single 1h scan will falsely equate the two compounds. Only longitudinal dosimetry captures the rapid washout of FAPI-46 versus the sustained covalent retention of Ala-boroPro[2].

Step 4: In Vivo Therapeutic Efficacy Trial

• Action: Randomize tumor-bearing mice (n=8-10/group). Administer a single intravenous therapeutic dose (e.g., 30 MBq) of 177Lu-FAPI-46, 177Lu-Ala-boroPro, or a saline vehicle control. Measure tumor volume via calipers twice weekly.

• Causality: Survival and tumor volume metrics validate whether the dosimetric advantage of prolonged retention translates to biological efficacy. Efficacy is defined by the mean tumor volume (MTV) reduction and Kaplan-Meier survival analysis over a 60-day observation period[2].

References

• POINT Biopharma Releases New Data and Exercises Option for Best-in-Class FAP Inhibitor. FirstWord Pharma.
• Evaluating [225Ac]Ac-FAPI-46 for the treatment of soft-tissue sarcoma in mice. NIH / PMC.
• FAP-targeted radioligand therapy with 68Ga/177Lu-DOTA-2P(FAPI)2 enhance immunogenicity and synergize with PD-L1 inhibitors for improved antitumor efficacy. BMJ.
• Synthesis and Preclinical Evaluation of Novel 68Ga-Labeled (R)-Pyrrolidin-2-yl-boronic Acid-Based PET Tracers for Fibroblast Activation Protein-Targeted Cancer Imaging. NIH / PMC.
• New Frontiers in Cancer Imaging and Therapy Based on Radiolabeled Fibroblast Activation Protein Inhibitors: A Rational Review and Current Progress. MDPI.
• Abstract 3317: Comparative biodistribution and radiotherapeutic efficacy of the fibroblast activation protein (FAP)-targeting agents FAP-2286 and FAPI-46. AACR Journals.

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A Researcher's Guide to Navigating the Selectivity of Ala-boroPro Within the DASH Family of Enzymes

For researchers and drug development professionals engaged in targeting serine proteases, the nuanced selectivity of inhibitors is a cornerstone of successful therapeutic design. This guide provides an in-depth comparison of the cross-reactivity of Ala-boroPro and its derivatives with the Dipeptidyl Peptidase IV (DPP-IV) activity and/or structural homolog (DASH) family of enzymes. We will delve into the experimental data that illuminates the selectivity profiles of these compounds and provide actionable protocols for their evaluation in your own research.

Introduction to Ala-boroPro and the DASH Enzyme Family

The DASH family encompasses a group of serine proteases that cleave Xaa-Pro or Xaa-Ala dipeptides from the N-terminus of polypeptide chains. Key members of this family include Dipeptidyl Peptidase IV (DPP-IV/CD26), Fibroblast Activation Protein (FAP), and Prolyl Oligopeptidase (POP, also known as Prolyl Endopeptidase or PREP).[1][2] While sharing structural homology, their distinct physiological and pathological roles make selective inhibition a critical goal in drug development. For instance, DPP-IV is a well-established target for type 2 diabetes, while FAP is overexpressed in the stroma of many cancers and is a promising target for anti-tumor therapies.[3][4]

Ala-boroPro is a potent inhibitor of these enzymes, leveraging a boronic acid warhead that forms a reversible covalent bond with the catalytic serine residue in the enzyme's active site. However, the therapeutic utility of such an inhibitor is dictated by its selectivity. Off-target inhibition can lead to undesirable side effects and diminish the intended therapeutic efficacy. This guide will explore how subtle modifications to the Ala-boroPro scaffold can dramatically alter its selectivity profile across the DASH family.

The Crucial Role of Structural Modifications in Determining Selectivity

The core Ala-boroPro structure serves as a versatile scaffold. However, it is the modifications at the N-terminus and the P2 position (the residue preceding proline) that are the primary determinants of selectivity among the DASH family enzymes.

Unmodified or minimally modified boroPro compounds often exhibit broad reactivity. For example, Val-boroPro (also known as Talabostat or PT-100) is a non-selective inhibitor, potently targeting DPP-IV, DPP8, DPP9, and FAP.[3][5] This lack of selectivity, while potentially useful in some contexts, can be a significant hurdle when a specific enzyme target is desired.

Conversely, strategic chemical modifications can engender remarkable selectivity. Research has shown that N-acylation and the choice of the P2 amino acid are critical for steering the inhibitor towards a specific DASH enzyme. For instance, the addition of a pyridine-4-carbonyl group to the N-terminus of D-Ala-boroPro results in a compound with over 350-fold selectivity for FAP over PREP and negligible activity against DPPs.[1][2][6] This highlights the power of rational drug design in tuning the inhibitory profile of the boroPro scaffold.

Comparative Inhibitory Activity of Ala-boroPro Derivatives

The following table summarizes the inhibitory potency (IC50 or Ki values) of various Ala-boroPro derivatives and related compounds against key DASH family enzymes, as reported in the literature. This data provides a quantitative comparison of their selectivity profiles.

Compound	Target Enzyme	IC50 / Ki (nM)	Selectivity Highlights	Reference
Val-boroPro (Talabostat)	DPP-IV	< 4	Non-selective	[3][4]
FAP	560	[3][4]
DPP8	4	[3]
DPP9	11	[3]
PREP/POP	390	[7]
Ac-Gly-boroPro	FAP	23 (Ki)	~16-fold selective for FAP over DPP-IV	[8][9]
DPP-IV	377 (Ki)	[8][9]
N-acetyl-D-Ala-boroPro	FAP	350 (Ki)	Modest potency and selectivity for FAP	[10]
N-(pyridine-4-carbonyl)-D-Ala-boroPro	FAP	36	>350-fold selective for FAP over PREP	[6][10]
PREP/POP	>10,000	Negligible activity against DPPs	[6]
N-(4-quinolinoyl)-Gly-boroPro	FAP	3.7	Highly potent FAP inhibitor	[10]
N-(4-quinolinoyl)-D-Ala-boroPro	FAP	6.4	Highly potent and selective FAP inhibitor	[10]

Visualizing the Path to Selectivity

The journey from a non-selective inhibitor to a highly specific molecule can be conceptualized as a process of adding chemical information that is preferentially recognized by the target enzyme's active site.

Figure 1: Conceptual diagram of achieving FAP selectivity with Ala-boroPro derivatives.

Experimental Protocol: In Vitro Fluorometric Enzyme Inhibition Assay

To empower your own research, we provide a detailed, step-by-step protocol for a robust in vitro fluorometric assay to determine the inhibitory activity of compounds against DASH family enzymes. This method relies on the cleavage of a fluorogenic substrate, resulting in a quantifiable increase in fluorescence.

Materials:

• Recombinant human DASH family enzymes (DPP-IV, FAP, POP)

• Fluorogenic substrate (e.g., Ala-Pro-AFC for DPP-IV and FAP, Z-Gly-Pro-AMC for POP)

• Assay Buffer (e.g., 50 mM Tris, 1 M NaCl, pH 7.5)

• Test compounds (e.g., Ala-boroPro derivatives) dissolved in DMSO

• 96-well black, flat-bottom microplates

• Fluorescence microplate reader

Experimental Workflow Diagram:

Figure 2: Step-by-step workflow for the in vitro enzyme inhibition assay.

Step-by-Step Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of your test compound in DMSO. Then, dilute these concentrations into the assay buffer to the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.

  • Dilute the recombinant enzyme to the working concentration in assay buffer. The optimal concentration should be determined empirically to yield a robust signal within the linear range of the assay.

  • Dilute the fluorogenic substrate to the working concentration in assay buffer. The substrate concentration should ideally be at or near the Michaelis constant (Km) for the enzyme.

• Assay Plate Setup (in a 96-well black plate):

  • Add assay buffer to all wells.

  • Add the diluted test compounds or DMSO (for positive and negative controls) to the appropriate wells.

  • Add the diluted enzyme solution to all wells except the "no enzyme" blank control.

  • Mix gently by tapping the plate.

• Pre-incubation:

  • Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the diluted substrate solution to all wells.

  • Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate excitation and emission wavelengths for the fluorophore (e.g., Ex: 400 nm, Em: 505 nm for AFC; Ex: 380 nm, Em: 460 nm for AMC).[11]

  • Measure the fluorescence intensity kinetically over a set period (e.g., 30-60 minutes) at 37°C.

• Data Analysis:

  • Determine the initial reaction velocity (V) for each well by calculating the slope of the linear portion of the fluorescence versus time curve.

  • Subtract the background fluorescence from the "no enzyme" control wells.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the uninhibited (DMSO only) control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data using a non-linear regression model (e.g., four-parameter logistic equation) to determine the IC50 value.

Conclusion and Future Directions

The Ala-boroPro scaffold represents a powerful starting point for the development of potent and selective inhibitors of the DASH family of enzymes. As demonstrated by the extensive research in this area, targeted chemical modifications are the key to unlocking the desired selectivity profile. The ability to rationally design inhibitors with high affinity for a specific enzyme, such as FAP, while minimizing off-target effects on related enzymes like DPP-IV and POP, is crucial for the advancement of novel therapeutics.

The experimental protocols and comparative data presented in this guide provide a solid foundation for researchers to evaluate the cross-reactivity of their own compounds and to make informed decisions in the drug discovery process. By understanding the structure-activity relationships that govern selectivity, we can continue to develop more precise and effective enzyme inhibitors for a range of therapeutic applications.

References

• Poplawski, S.E., et al. (2013). Identification of Selective and Potent Inhibitors of Fibroblast Activation Protein and Prolyl Oligopeptidase. Journal of Medicinal Chemistry, 56(9), 3467–3477.
• ResearchGate. (n.d.). Identification of Selective and Potent Inhibitors of Fibroblast Activation Protein and Prolyl Oligopeptidase.
• MedChemExpress. (n.d.). Talabostat (Val-boroPro).
• ACS Publications. (2013). Identification of Selective and Potent Inhibitors of Fibroblast Activation Protein and Prolyl Oligopeptidase.
• MedChemExpress. (n.d.). Talabostat mesylate (Val-boroPro mesylate).
• MedChemExpress. (n.d.). Ac-Gly-BoroPro.
• Ok, S., et al. (2018). DPP8/9 inhibition induces pro-caspase-1-dependent monocyte and macrophage pyroptosis.
• PubMed. (2006). Selective inhibition of fibroblast activation protein protease based on dipeptide substrate specificity.
• Preprints.org. (2023). Pyrrolidin-2-yl-boronic acid-based PET Tracers for Fibroblast Ac.
• Edinburgh Research Explorer. (2022). Fibroblast Activation Protein specific optical imaging in Non- Small Cell Lung Cancer.
• PubMed Central. (2013). Quantitation of fibroblast activation protein (FAP)-specific protease activity in mouse, baboon and human fluids and organs.
• BPS Bioscience. (n.d.). FAP Fluorogenic Assay Kit.
• R&D Systems. (2023). Recombinant Human Fibroblast Activation Protein α/FAP.
• bioRxiv. (2024). Sensitive quantification of fibroblast activation protein and high-throughput screening for inhibition by FDA-approved compounds.
• Graphviz. (2024). DOT Language.
• Chad's Blog. (2021). Building diagrams using graphviz.
• EECS. (2013). Let's Draw a Graph: An Introduction with Graphviz.
• Medium. (2018). Dot Language (graph based diagrams).
• PubMed. (2007). Synthesis and structure-activity relationship of N-acyl-Gly-, N-acyl-Sar- and N-blocked-boroPro inhibitors of FAP, DPP4, and POP.
• Sigma-Aldrich. (n.d.). Val-boroPro.
• PubMed. (2005). Synthesis and structure-activity relationship of N-alkyl Gly-boro-Pro inhibitors of DPP4, FAP, and DPP7.
• BPS Bioscience. (n.d.). FAP Assay Service.
• MDPI. (2024). Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes.
• PubMed Central. (2018). Protocols for Enzymatic Fluorometric Assays to Quantify Phospholipid Classes.
• BenchChem. (2025). Application Notes and Protocols for In Vitro Testing of Novel Enzyme Inhibitors.
• YouTube. (2022). Fluorometric Assay Kit Experimental Operation Guide.
• AIR Unimi. (2024). Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Ala-boroPro

As researchers and scientists at the forefront of drug development, our work with innovative compounds like Ala-boroPro demands not only scientific rigor but also an unwavering commitment to safety and environmental stewardship. This guide provides essential, in-depth procedural guidance for the proper disposal of Ala-boroPro, moving beyond a simple checklist to explain the rationale behind each step. Our goal is to empower you with the knowledge to manage this dipeptide boronic acid derivative responsibly, ensuring the safety of your laboratory personnel and the integrity of our shared environment.

This document is structured to provide immediate, practical information for those actively working with Ala-boroPro. We will delve into the compound's hazard profile, provide step-by-step disposal protocols, and outline emergency procedures.

Understanding the Hazard Profile of Ala-boroPro

• The Boronic Acid Group: This is the primary functional group of concern. Boron compounds can have varying levels of reactivity. For instance, while Borax (sodium tetraborate decahydrate) is not classified as a hazardous waste under the Resource Conservation and Recovery Act (RCRA)[1], other boron compounds like Boron Tribromide are highly reactive and hazardous[2][3]. Boronic acids, such as (2-Methylpropyl)boronic acid, are generally considered irritants, particularly to the eyes and skin[4]. The boronic acid in Ala-boroPro is key to its mechanism of action as a serine protease inhibitor and should be handled with appropriate care.

• Proline Analog: Proline itself is a naturally occurring amino acid. While some proline analogs can have biological activity, the primary hazards of Ala-boroPro are not expected to stem from this part of the molecule.

• Physical Form: Ala-boroPro is typically a solid. This means that the primary routes of exposure are inhalation of dust and direct contact with skin and eyes.

Based on this analysis, Ala-boroPro should be treated as a potentially hazardous chemical. The primary hazards are likely to be skin and eye irritation[4][5]. In the absence of specific data, it is prudent to handle it as a compound that requires disposal as chemical waste.

Core Disposal Procedures

The fundamental principle for the disposal of Ala-boroPro is to prevent its release into the environment. This means no drain disposal and no mixing with general laboratory trash. All waste containing Ala-boroPro must be collected and disposed of through a licensed hazardous waste disposal service[1][6].

Table 1: Waste Categorization and Handling

Waste Type	Description	Container Requirements	Disposal Path
Pure/Unused Ala-boroPro	Expired or excess solid Ala-boroPro.	Original, clearly labeled container or a new, sealed, and properly labeled waste container.	Hazardous Waste Collection
Contaminated Labware (Solid)	Pipette tips, weigh boats, gloves, bench paper, etc., that have come into contact with Ala-boroPro.	Lined, sealed hazardous waste container (e.g., a labeled bucket or drum).	Hazardous Waste Collection
Contaminated Labware (Liquid)	Solvents or aqueous solutions containing dissolved Ala-boroPro.	Sealed, leak-proof, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams.	Hazardous Waste Collection
Contaminated Glassware	Reusable glassware (e.g., flasks, beakers) that has been in contact with Ala-boroPro.	Must be decontaminated before washing.	Decontamination then regular glassware washing.

Experimental Protocols for Disposal

Protocol 1: Disposal of Pure/Unused Ala-boroPro

• Assessment: Ensure the container of pure or unused Ala-boroPro is securely sealed.

• Labeling: If not in its original container, transfer to a suitable, sealable waste container. Label the container clearly with "Hazardous Waste," the chemical name ("Ala-boroPro"), and any known hazard information (e.g., "Irritant").

• Storage: Store the sealed container in a designated hazardous waste accumulation area, away from incompatible materials[2].

• Collection: Arrange for pickup by your institution's licensed hazardous waste disposal service.

Protocol 2: Disposal of Contaminated Solid Waste

• Segregation: At the point of generation (e.g., in the chemical fume hood), collect all solid materials that have come into contact with Ala-boroPro in a designated, lined container.

• Container Management: Keep the container sealed when not in use to prevent the release of any dust.

• Labeling: Clearly label the container as "Hazardous Waste" with the name of the chemical contaminant ("Ala-boroPro contaminated debris").

• Disposal: When the container is full, seal it and move it to the hazardous waste accumulation area for collection.

Protocol 3: Decontamination of Reusable Glassware

The principle behind decontaminating glassware is to rinse it with a suitable solvent to remove the Ala-boroPro, and then collect the rinse as hazardous waste.

• Initial Rinse: In a chemical fume hood, rinse the glassware with a small amount of a solvent in which Ala-boroPro is soluble (e.g., DMSO, water, or an alcohol). The choice of solvent should be compatible with your other waste streams.

• Collect Rinsate: Collect this initial rinse in a designated hazardous liquid waste container.

• Secondary Rinse: Perform a second rinse with the same solvent and collect it in the same waste container.

• Final Wash: The decontaminated glassware can now be washed according to standard laboratory procedures.

Decision-Making Flowchart for Ala-boroPro Disposal

Caption: Decision flowchart for the proper disposal of Ala-boroPro waste streams.

Emergency Procedures: Spills and Exposures

In the event of a spill or personal exposure, immediate and correct action is crucial.

Spill Management

• Alert Personnel: Immediately alert others in the vicinity of the spill.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Ventilation: Ensure the area is well-ventilated, typically by working within a chemical fume hood.

• Personal Protective Equipment (PPE): Before cleaning, don appropriate PPE, including double gloves, a lab coat, and eye protection. For large spills of powdered Ala-boroPro, respiratory protection may be necessary.

• Containment: For solid spills, gently cover with a damp paper towel to avoid raising dust. For liquid spills, surround the area with an absorbent material.

• Cleanup: Carefully sweep up the solid material or absorb the liquid. Place all cleanup materials into a sealed container for hazardous waste disposal[6].

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

Personal Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[4].

• Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists[4].

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention[5].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

By adhering to these detailed procedures, you are not only ensuring your own safety and that of your colleagues but also upholding the principles of responsible scientific practice. The careful management of chemical waste is a critical component of our work, reflecting our commitment to excellence in every aspect of research and development.

References

• Purdue University. (n.d.). Boron Tribromide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). L-Ala-L-boroPro. PubChem. Retrieved from [Link]

• Amherst College. (2022, January 24). STANDARD OPERATING PROCEDURES (SOP) FOR WORKING WITH Boron Tribromide AT AMHERST COLLEGE. Retrieved from [Link]

• Moat City. (2025, January 31). Safety and Handling of Boron Nitride. Retrieved from [Link]

• Reddit. (2012, July 13). How to dispose of boron tribromide? r/chemistry. Retrieved from [Link]

• Rojas-Calderón, E., et al. (n.d.). 68Ga-DOTA-D-Alanine-BoroPro Radiotracer for Imaging of the Fibroblast Activation Protein in Malignant and Non-Malignant Diseases. PMC. Retrieved from [Link]

• Huma, Inc. (2023, August 21). SAFETY DATA SHEET Boro-Pro®. Retrieved from [Link]

• Singh, S., et al. (2023, May 28). Synthesis and Preclinical Evaluation of Novel 68Ga-Labeled (R)-Pyrrolidin-2-yl-boronic Acid-Based PET Tracers for Fibroblast Activation Protein-Targeted Cancer Imaging. MDPI. Retrieved from [Link]

• Li, Y., et al. (2013, February 12). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. Journal of the American Chemical Society. Retrieved from [Link]

• Zhang, Y., et al. (2026, March 30). Integrated Extraction and Structural Engineering of Chitin from Crayfish Shell Waste Using Alkaline Deep Eutectic Solvents Toward Facile Enzymatic Deacetylation. MDPI. Retrieved from [Link]

• University of Wollongong. (n.d.). BIOLOGICAL SCIENCES WASTE DISPOSAL PROCEDURES. Retrieved from [Link]

• ACS Publications. (2024, July 31). Sustainable Manufacturing of trans-4-Trifluoromethyl-l-proline via Stereochemical Editing: A Combined In Silico and Experimental Approach. Organic Process Research & Development. Retrieved from [Link]

• European Medicines Agency. (2018, November 19). Information for the package leaflet regarding proline used as an excipient in medicinal products for human use. Retrieved from [Link]

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